Methyl piliformate

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Methyl Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl formate (B1220265) (HCOOCH₃), also known as methyl methanoate, is the simplest carboxylic acid ester, derived from the condensation of formic acid and methanol.[1] It is a colorless, volatile liquid with a characteristic ethereal and pleasant odor.[1][2] Due to its chemical properties, high vapor pressure, and low surface tension, methyl formate serves as a crucial precursor and intermediate in the synthesis of numerous commercially significant compounds, including formamide, dimethylformamide, and formic acid itself.[3] It also finds applications as a quick-drying solvent, a blowing agent for polyurethane foams, an agricultural fumigant, and a refrigerant with zero ozone depletion and global warming potential.[1][3] This guide provides a comprehensive overview of its core chemical and physical properties, reactivity, and relevant experimental protocols.

Physical and Thermodynamic Properties

The fundamental physical and thermodynamic characteristics of methyl formate are summarized below. These properties are essential for its handling, application in synthesis, and process modeling.

Table 1: Physical Properties of Methyl Formate

Property	Value	Units	Conditions
Molecular Formula	C₂H₄O₂	-	-
Molecular Weight	60.05	g/mol	-
Melting Point	-100 to -99.8	°C	(lit.)[1][4]
Boiling Point	31.5 to 34	°C	(lit.) at 760 mmHg[1][2]
Density	0.974	g/mL	at 20 °C (lit.)[1]
Vapor Pressure	476	mmHg	at 20 °C[5]
Water Solubility	300 (30 g/100 mL)	g/L	at 20 °C[1][5]
Refractive Index (n²⁰/D)	1.343	-	(lit.)[1][6]
Dipole Moment	1.77	D	[7]

Table 2: Thermodynamic Properties of Methyl Formate

Property	Value	Units	State
Standard Enthalpy of Formation (ΔfH⁰)	-386.1	kJ/mol	Liquid (at 298.15 K)[8]
Standard Enthalpy of Formation (ΔfH⁰)	-357.4	kJ/mol	Gas (at 298.15 K)[8][9]
Standard Molar Entropy (S⁰)	285.3	J/(mol·K)	Gas (at 298.15 K)[8]
Molar Heat Capacity, Cₚ	119.1	J/(mol·K)	Liquid (at 298.15 K)[8]
Molar Heat Capacity, Cₚ	64.4	J/(mol·K)	Gas (at 298.15 K)[8]
Standard Gibbs Free Energy of Formation (ΔfG°)	-	kJ/mol	Data indicates calculation is possible but a direct value was not found in searches.[10][11]

Spectroscopic Properties

Spectroscopic analysis is fundamental for the identification and quantification of methyl formate.

• ¹H NMR Spectroscopy : The ¹H NMR spectrum of methyl formate is simple and distinctive, showing two singlet peaks. The proton on the formyl group (H-C=O) appears at a chemical shift of approximately 8.07 ppm, while the three protons of the methyl group (-OCH₃) appear as a singlet around 3.78 ppm.[12] The integrated proton ratio is 1:3, corresponding to its structure.[12]

• ¹³C NMR Spectroscopy : The ¹³C NMR spectrum displays two distinct signals, confirming the two different carbon environments in the molecule.[13] The carbonyl carbon (C=O) has a chemical shift around 165.8 ppm, and the methyl carbon (-OCH₃) appears at approximately 51.5 ppm.[14]

• Infrared (IR) Spectroscopy : The IR spectrum of methyl formate is characterized by several key absorption bands.[15]

  • A very strong and sharp absorption between 1710-1740 cm⁻¹ corresponds to the C=O (carbonyl) stretching vibration.[7][15]

  • C-H stretching vibrations from the methyl and formyl groups are observed around 2900-3009 cm⁻¹.[7][15]

  • Strong absorptions for the C-O stretching vibrations are prominent in the 1177-1216 cm⁻¹ region.[7][15]

• Mass Spectrometry : In electron ionization mass spectrometry, the molecular ion peak [M]⁺ for methyl formate appears at an m/z of 60.[16] The fragmentation pattern is characterized by a base peak at m/z 31, corresponding to the methoxy (B1213986) cation [CH₃O]⁺.[16] Another significant fragment can be observed at m/z 29, representing the formyl cation [HCO]⁺.

Reactivity and Chemical Pathways

Methyl formate's reactivity is primarily dictated by the ester functional group. It participates in several key chemical reactions.

Hydrolysis

Methyl formate slowly hydrolyzes in water to form formic acid and methanol.[1][17] This reaction is reversible and can be catalyzed by both acids and bases, which significantly increase the reaction rate.[5][7]

Acid-Catalyzed Hydrolysis : In the presence of a strong acid (e.g., HCl, H₂SO₄), the carbonyl oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[7]

Caption: Acid-catalyzed hydrolysis pathway of methyl formate.

Base-Catalyzed Hydrolysis (Saponification) : This is an irreversible reaction where a hydroxide (B78521) ion directly attacks the carbonyl carbon, leading to the formation of a formate salt and methanol. The reaction is generally faster than acid-catalyzed hydrolysis.

Combustion

Methyl formate is a highly flammable liquid and burns readily.[5] Like methanol, it can burn with a nearly invisible flame.[5] Complete combustion yields carbon dioxide and water.

Other Reactions

• Aminolysis : Reacts with ammonia (B1221849) and amines to produce formamides. For instance, its reaction with dimethylamine (B145610) is a primary route for producing dimethylformamide (DMF).[5]

• Reactions with Strong Oxidizers : Can react vigorously with strong oxidizing agents, posing a fire and explosion hazard.[1][18]

• Reactions with Acids and Bases : Reacts exothermically with both strong acids and caustic solutions.[1][17]

Caption: Major chemical reactions involving methyl formate.

Safety and Flammability

Methyl formate is classified as a highly flammable liquid and poses a significant fire hazard.[19] Its vapor can form explosive mixtures with air over a wide range of concentrations.[7]

Table 3: Flammability and Safety Data

Parameter	Value	Units
Flash Point	-19 to -27	°C
Autoignition Temperature	449 to 456	°C
Lower Explosive Limit (LEL)	5	% in air
Upper Explosive Limit (UEL)	23	% in air
NFPA 704 Rating	Health: 2, Flammability: 4, Instability: 0	-

Citations for Table 3:[5][7][17][20]

Inhalation of high concentrations can cause irritation to the eyes and respiratory tract, visual disturbances, and central nervous system depression.[4][19][20] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and respiratory protection, should be used when handling this chemical.[4][18]

Experimental Protocols

Protocol: Determination of Hydrolysis Rate by Titrimetry

This protocol outlines a method to determine the pseudo-first-order rate constant for the acid-catalyzed hydrolysis of methyl formate. The progress of the reaction is monitored by titrating the formic acid produced with a standardized sodium hydroxide solution.[19][21][22]

Materials:

• Methyl formate

• Hydrochloric acid (e.g., 0.5 M)

• Sodium hydroxide solution (e.g., 0.1 M, standardized)

• Phenolphthalein (B1677637) indicator

• Ice-cold deionized water

• Glassware: Burette, pipettes, conical flasks, stopwatch, thermostated water bath.

Procedure:

• Preparation : Place 100 mL of 0.5 M HCl into a 250 mL conical flask and allow it to equilibrate to the desired reaction temperature (e.g., 25 °C) in a water bath.

• Reaction Initiation : Pipette 5 mL of methyl formate into the flask containing the acid. Start the stopwatch at the point of half-addition. Stopper the flask and mix thoroughly.

• Time Zero (t=0) Sample : Immediately after mixing, pipette a 5 mL aliquot of the reaction mixture into a separate conical flask containing ~20 mL of ice-cold water. The cold water quenches (slows) the reaction.

• Titration (t=0) : Add 2-3 drops of phenolphthalein indicator to the quenched aliquot and titrate with the standardized 0.1 M NaOH solution until a persistent faint pink color is observed. Record this initial volume as V₀.

• Time-Interval Sampling : At regular time intervals (e.g., 10, 20, 30, 45, 60 minutes), withdraw another 5 mL aliquot from the reaction mixture, quench it in ice-cold water, and titrate with NaOH as described above. Record the burette volume at each time t as Vₜ.

• Infinity (t=∞) Sample : To determine the volume of NaOH required for complete hydrolysis, heat a final 5 mL aliquot of the reaction mixture in a sealed tube in a boiling water bath for approximately 30-60 minutes. Cool the sample to room temperature, and then titrate with NaOH. Record this volume as V∞.

• Data Analysis : The rate constant (k) for a pseudo-first-order reaction is calculated using the integrated rate law: k = (2.303/t) * log₁₀((V∞ - V₀) / (V∞ - Vₜ)) A plot of log₁₀(V∞ - Vₜ) versus time (t) should yield a straight line with a slope of -k/2.303.

Caption: Workflow for determining the rate of hydrolysis of methyl formate.

Protocol: Determination of Flash Point (Closed-Cup Method)

This protocol is based on standard methods such as ASTM D93 (Pensky-Martens) or ASTM D56 (Tag Closed Cup) for determining the flash point of volatile liquids.[1][20]

Apparatus:

• A standard closed-cup flash point tester (e.g., Pensky-Martens or Tag). This consists of a test cup, a temperature-controlled heating block, a stirrer, and an ignition source (gas flame or electric igniter).

Procedure:

• Sample Preparation : Ensure the sample is free of water and other impurities. Fill the test cup with methyl formate to the specified mark. The initial temperature of the sample should be at least 18 °C below the expected flash point.

• Apparatus Setup : Place the test cup in the heating apparatus. Place the lid, which contains the stirrer, thermometer, and ignition source applicator, securely on the cup.

• Heating and Stirring : Begin heating the sample at a slow, constant rate (as specified by the standard method, e.g., 5-6 °C/min for ASTM D93). Start the stirrer and maintain a constant speed.

• Ignition Test : As the sample temperature rises, apply the ignition source at regular temperature intervals. To do this, the test flame is dipped into the vapor space of the cup for a specified duration (e.g., 1 second) and then withdrawn.

• Observation : The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid surface to ignite with a distinct flash inside the cup.

• Recording : Record the temperature at which the flash occurs.

• Barometric Pressure Correction : The observed flash point should be corrected for atmospheric pressure if it deviates significantly from the standard pressure (101.3 kPa).

References

• 1. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 2. Methyl formate(107-31-3) 13C NMR spectrum [chemicalbook.com]
• 3. store.astm.org [store.astm.org]
• 4. nitt.edu [nitt.edu]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Methyl formate(107-31-3) IR Spectrum [chemicalbook.com]
• 7. tandfonline.com [tandfonline.com]
• 8. methyl formate [chemister.ru]
• 9. atct.anl.gov [atct.anl.gov]
• 10. Methyl formate (CAS 107-31-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. researchgate.net [researchgate.net]
• 12. methyl methanoate low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 methyl formate 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. C-13 nmr spectrum of methyl methanoate analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl formate C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. researchgate.net [researchgate.net]
• 15. infrared spectrum of methyl methanoate prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 16. mass spectrum of methyl methanoate fragmentation pattern of m/z m/e ions for analysis and identification of methyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 17. ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open Cup Tester - Savant Labs [savantlab.com]
• 18. tandfonline.com [tandfonline.com]
• 19. egyankosh.ac.in [egyankosh.ac.in]
• 20. Flash Point Testing Methods | ASTM D56 | ASTM D93 | Dell Tech [delltech.com]
• 21. scribd.com [scribd.com]
• 22. researchgate.net [researchgate.net]

Spectroscopic Analysis of Methyl Formate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the spectroscopic characterization of methyl formate (B1220265) (HCOOCH₃), a key ester in organic synthesis and C1 chemistry. We delve into the principles and practical aspects of Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR) and Infrared (IR) spectroscopy for the structural elucidation and identification of this molecule.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for identifying the hydrogen environments in a molecule. For methyl formate, the spectrum is simple and highly characteristic, revealing two distinct proton environments.

Spectral Interpretation

The ¹H NMR spectrum of methyl formate shows two signals, both of which are singlets, as there are no adjacent, non-equivalent protons to cause spin-spin splitting.

• Formyl Proton (H-C=O): A singlet appearing significantly downfield. This is due to the deshielding effect of the adjacent electronegative oxygen atoms and the carbonyl group's magnetic anisotropy.

• Methyl Protons (-OCH₃): A singlet corresponding to the three equivalent protons of the methyl group. This signal is more upfield compared to the formyl proton but is deshielded by the adjacent single-bonded oxygen atom.

The integration of the signals confirms this assignment, showing a 1:3 ratio, corresponding to the single formyl proton and the three methyl protons, respectively.[1]

Data Summary: ¹H NMR

Assigned Proton	Structure Fragment	Chemical Shift (δ) in CDCl₃	Multiplicity	Integration
Formyl Proton	H -C(=O)O-CH₃	~8.07 ppm	Singlet	1H
Methyl Protons	H-C(=O)O-CH₃	~3.76 ppm	Singlet	3H

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh 5-25 mg of the methyl formate sample.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial. The solvent should contain a reference standard, typically tetramethylsilane (B1202638) (TMS, 0.00 ppm).

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube. The solution height should be approximately 4-5 cm.

• Filtration (Optional): If the solution contains particulate matter, filter it through a small plug of glass wool in the pipette during transfer to the NMR tube.

• Capping and Cleaning: Cap the NMR tube securely. Wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol (B130326) or acetone (B3395972) to remove any contaminants.

• Instrumentation:

  • Insert the NMR tube into a spinner turbine and adjust its depth using a depth gauge.

  • Place the assembly into the NMR spectrometer's autosampler or manually lower it into the magnet.

  • Lock onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Acquisition:

  • Set the spectrometer to acquire a standard proton spectrum (e.g., 16-32 scans).

  • Process the resulting Free Induction Decay (FID) with a Fourier transform.

  • Phase the spectrum and reference the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative proton ratios.

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

Carbon-13 NMR provides information on the different carbon environments within a molecule. In its standard proton-decoupled mode, each unique carbon atom produces a single peak.

Spectral Interpretation

The proton-decoupled ¹³C NMR spectrum of methyl formate displays two distinct signals, corresponding to the two carbon atoms in unique chemical environments.[1]

• Carbonyl Carbon (C=O): This carbon is highly deshielded due to being double-bonded to one oxygen and single-bonded to another. It appears significantly downfield in the typical range for ester carbonyls.

• Methyl Carbon (-OCH₃): This carbon is attached to an electronegative oxygen atom, causing it to be deshielded relative to an alkane carbon, but it appears much more upfield than the carbonyl carbon.

Data Summary: ¹³C NMR

Assigned Carbon	Structure Fragment	Expected Chemical Shift (δ) Range in CDCl₃
Carbonyl Carbon	H-C (=O)O-CH₃	160 - 170 ppm
Methyl Carbon	H-C(=O)O-CH₃	50 - 60 ppm

Note: Precise chemical shifts can vary slightly based on solvent and concentration. The values provided are typical for ester functional groups.

Experimental Protocol: ¹³C NMR

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR. Dissolve 20-100 mg of methyl formate in 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) containing TMS.

• Transfer and Cleaning: Follow the same procedure as for ¹H NMR (Steps 1.3.3 to 1.3.5).

• Instrumentation:

  • Insert the sample into the spectrometer as described for ¹H NMR.

  • Lock and shim the instrument.

• Acquisition:

  • Select the ¹³C observation channel.

  • Set up a standard proton-decoupled ¹³C experiment. This involves applying a broad-band decoupling pulse to the proton frequency range, which collapses all C-H coupling and enhances the signal via the Nuclear Overhauser Effect (NOE).

  • Acquire a larger number of scans (e.g., 512-1024 or more) compared to ¹H NMR due to the low natural abundance of the ¹³C isotope.

  • Process the FID via Fourier transform, phase the spectrum, and reference the TMS signal to 0.00 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Spectral Interpretation

The IR spectrum of methyl formate is dominated by a few very strong, characteristic absorption bands that clearly indicate its ester functionality.

• C-H Stretching: An absorption band is observed around 2900-3000 cm⁻¹ due to the stretching vibrations of the C-H bonds in the methyl group.

• C=O Carbonyl Stretching: A very strong and sharp absorption band appears in the range of 1735-1750 cm⁻¹. This is the most characteristic peak for an ester.

• C-O Stretching: A strong absorption is present in the 1180-1200 cm⁻¹ region, corresponding to the stretching of the C-O single bond of the ester group.

• Fingerprint Region: The region from approximately 400 to 1500 cm⁻¹ contains a complex pattern of absorptions (including O-C=O deformations and CH₃ rocking modes) that are unique to the molecule, serving as a "fingerprint" for identification.

Data Summary: IR Spectroscopy

Vibrational Mode	Structure Fragment	Wavenumber (cm⁻¹)	Intensity
C-H Stretch	C-H	~2960	Medium
C=O Stretch	C=O	1735 - 1750	Strong, Sharp
C-O Stretch	C-O	1180 - 1200	Strong
O-C=O Bend	O-C=O	~770	Medium
CH₃ Rock	-CH₃	~1160	Medium

Experimental Protocol: IR (Neat Liquid Film)

• Equipment: Obtain two polished salt plates (e.g., NaCl or KBr) from a desiccator. Ensure they are clean and dry. Handle them only by the edges to avoid transferring moisture.

• Sample Application: Place one drop of neat (undiluted) liquid methyl formate onto the center of one salt plate.

• Film Formation: Place the second salt plate on top of the first, gently pressing to spread the liquid into a thin, uniform film between the plates. Do not apply excessive pressure.

• Mounting: Place the salt plate "sandwich" into the sample holder of the FTIR spectrometer.

• Background Scan: Ensure the sample compartment is empty and run a background spectrum to account for atmospheric CO₂ and H₂O.

• Sample Scan: Place the mounted sample in the spectrometer's beam path and acquire the IR spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Cleaning: After analysis, disassemble the plates, clean them thoroughly with a dry solvent like anhydrous acetone or isopropanol, and return them immediately to the desiccator to prevent fogging from atmospheric moisture.

Visualization of Analytical Workflows

Diagrams created using Graphviz provide a clear visual representation of the logical processes in spectroscopic analysis.

Caption: Logical workflow for the identification of methyl formate.

Caption: Correlation of methyl formate's structure to its key NMR and IR signals.

References

• 1. C-13 nmr spectrum of methyl methanoate analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl formate C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

In Vitro Toxicological Profile of Methyl Formate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in vitro toxicological profile of methyl formate (B1220265). Due to the limited availability of direct in vitro studies on methyl formate, this report also considers the toxicological data of its primary hydrolysis products, methanol (B129727) and formic acid, which are relevant in aqueous in vitro systems. This guide summarizes key findings on cytotoxicity, genotoxicity, and potential mechanisms of action. All quantitative data are presented in structured tables, and detailed experimental methodologies for key assays are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the toxicological assessment of methyl formate.

Introduction

Methyl formate (HCOOCH₃) is a volatile, flammable liquid with a characteristic ethereal odor. It is primarily used as a solvent, a blowing agent for foams, and in the synthesis of other chemicals. Due to its potential for human exposure in industrial and laboratory settings, a thorough understanding of its toxicological profile is essential. In vitro toxicological studies provide a critical first step in characterizing the potential hazards of a chemical by examining its effects on cells in a controlled environment. A key consideration for the in vitro assessment of methyl formate is its potential to hydrolyze in aqueous cell culture media to methanol and formic acid. Therefore, the toxicological properties of these metabolites are also discussed to provide a more complete picture of the potential cellular effects.

Cytotoxicity

The direct in vitro cytotoxicity of methyl formate in mammalian cell lines is not extensively documented in publicly available literature. However, data from an aquatic toxicity study and the cytotoxicity of its hydrolysis products provide some insight.

Table 1: Summary of In Vitro Cytotoxicity Data for Methyl Formate and its Hydrolysis Products

Compound	Test System	Endpoint	Concentration/Result
Methyl Formate	Scenedesmus subspicatus (Green algae)	EC50 (cell multiplication inhibition)	240 mg/L (72 hr)
Methanol	Rat Embryo Culture	No-Effect Concentration (Embryotoxicity)	211.7 µmol/mL
Methanol	Rat Embryo Culture	Embryotoxicity Observed	286.5 µmol/mL
Formic Acid	Rat Embryo Culture	No-Effect Concentration (Embryotoxicity)	3.74 µmol/mL
Formic Acid	Rat Embryo Culture	Severe Embryotoxicity	18.66 µmol/mL

Note: The relevance of the EC50 value in green algae to mammalian cytotoxicity is limited but provides a quantitative measure of methyl formate's biological activity.

Genotoxicity

Genotoxicity assays are crucial for identifying substances that can cause damage to genetic material. Methyl formate has been evaluated in key in vitro and in vivo genotoxicity assays.

Table 2: Summary of Genotoxicity Data for Methyl Formate

Assay	Test System	Metabolic Activation (S9)	Concentration/Dose	Result
Bacterial Reverse Mutation Assay (Ames Test)	Salmonella typhimurium strains TA1535, TA100, TA1537, TA98	With and without	20 - 5,000 µ g/plate	Negative
In Vivo Micronucleus Test	Male ICR Mice (Bone Marrow Cells)	Not Applicable	250, 500, 1000 mg/kg (oral administration)	Negative

The available data indicates that methyl formate is not mutagenic in the Ames test and does not induce micronuclei in vivo, suggesting a low potential for genotoxicity.

Mechanisms of Toxicity

Direct mechanistic studies on methyl formate in vitro are limited. However, the known toxic effects of its hydrolysis products, methanol and formic acid, provide insights into potential mechanisms of toxicity that could be relevant in an in vitro setting, particularly with prolonged exposure where hydrolysis can occur.

Role of Hydrolysis

In aqueous environments like cell culture media, methyl formate can hydrolyze to methanol and formic acid. This reaction can be catalyzed by acids or bases. The rate of hydrolysis will depend on the pH, temperature, and the presence of esterases in the cell culture system.

Caption: Hydrolysis of methyl formate in aqueous solution.

Potential Mechanisms of Metabolites

• Methanol: The toxicity of methanol is primarily due to its metabolism to formaldehyde (B43269) and then to formic acid. In vitro, high concentrations of methanol can have cytotoxic effects.

• Formic Acid: Formic acid is a more significant contributor to toxicity. It can lead to a decrease in intracellular pH and inhibit mitochondrial cytochrome c oxidase, a key enzyme in the electron transport chain. This inhibition can lead to a decrease in ATP production and an increase in the production of reactive oxygen species (ROS), leading to oxidative stress and cellular damage.

Caption: Potential mechanism of formic acid-induced cytotoxicity.

Experimental Protocols

Detailed experimental protocols for the key genotoxicity assays are outlined below. These are based on standard OECD guidelines and common laboratory practices.

Bacterial Reverse Mutation Assay (Ames Test)

This test evaluates the potential of a substance to induce reverse mutations at the histidine locus in several strains of Salmonella typhimurium.

Caption: Workflow for the Ames Test.

• Test System: Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) with and without metabolic activation (S9 fraction from rat liver).

• Method: The plate incorporation method is commonly used. The test substance, bacterial culture, and S9 mix (or buffer for non-activation conditions) are mixed with molten top agar and poured onto minimal glucose agar plates.

• Exposure: Plates are incubated at 37°C for 48-72 hours.

• Endpoint: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Micronucleus Assay

This assay detects damage to chromosomes or the mitotic apparatus by identifying micronuclei in the cytoplasm of interphase cells.

Caption: Workflow for the In Vitro Micronucleus Assay.

• Test System: Mammalian cell lines (e.g., Chinese Hamster Ovary (CHO), TK6) or primary lymphocytes.

• Method: Cells are exposed to the test substance with and without metabolic activation. Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which makes it easier to identify micronuclei in cells that have undergone mitosis.

• Exposure: Typically, a short treatment (3-6 hours) with a recovery period or a long treatment (24 hours) is performed.

• Endpoint: The frequency of micronucleated cells is determined by microscopic analysis. A substance is considered positive if it induces a significant, dose-dependent increase in the frequency of micronucleated cells.

In Vitro Chromosomal Aberration Assay

This assay identifies agents that cause structural damage to chromosomes.

Caption: Workflow for the In Vitro Chromosomal Aberration Assay.

• Test System: Similar to the micronucleus assay, mammalian cell lines or primary lymphocytes are used.

• Method: Cells are treated with the test substance, and then a mitotic inhibitor (e.g., colcemid) is added to arrest cells in metaphase.

• Exposure: Similar exposure protocols as the micronucleus assay are used.

• Endpoint: Chromosomes are prepared and analyzed microscopically for structural aberrations (e.g., breaks, gaps, exchanges). A positive result is a significant, dose-dependent increase in the percentage of cells with chromosomal aberrations.

Conclusion

The in vitro toxicological profile of methyl formate, based on the available data, suggests a low potential for genotoxicity, as evidenced by negative results in the Ames test and an in vivo micronucleus assay. Direct in vitro cytotoxicity data in mammalian cells is limited. The primary toxicological concern in an in vitro setting may arise from its hydrolysis to formic acid, which can induce cytotoxicity through mitochondrial inhibition and oxidative stress. Future in vitro studies on methyl formate should consider the kinetics of its hydrolysis under the specific experimental conditions and assess endpoints related to mitochondrial function and oxidative stress to provide a more complete understanding of its potential cellular effects. For a comprehensive risk assessment, further in vitro cytotoxicity studies using relevant mammalian cell lines are recommended.

Methyl Formate: A Comprehensive Technical Guide to its Physical Constants and Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl formate (B1220265) (HCOOCH₃), also known as methyl methanoate, is the simplest carboxylic acid ester. It is a colorless, volatile liquid with a characteristic ethereal odor.[1] Due to its versatile properties, it finds applications as a solvent, a blowing agent for foams, a fumigant, and a precursor in various chemical syntheses.[1][2] A thorough understanding of its physical constants is paramount for its safe handling, application, and for the design and optimization of processes in which it is utilized. This guide provides an in-depth overview of the key physical constants of methyl formate, supported by detailed experimental methodologies.

Core Physical and Chemical Properties

A summary of the fundamental physical and chemical identifiers for methyl formate is presented below.

Property	Value	Reference
Molecular Formula	C₂H₄O₂	[3][4][5]
Molecular Weight	60.05 g/mol	[3][4][5][6][7]
CAS Number	107-31-3	[8][9][10]
Appearance	Colorless liquid	[1][5][6]
Odor	Pleasant, ethereal	[1][4][6]

Tabulated Physical Constants

The following tables provide a detailed compilation of the key physical constants of methyl formate, crucial for experimental and industrial applications.

Thermodynamic Properties

Property	Value	Conditions	Reference
Boiling Point	32 °C (305 K; 90 °F)	at 760 mmHg	[1][6]
Melting Point	-100 °C (-148 °F; 173 K)	[1][6][8][11]
Heat of Vaporization	27.9 kJ/mol	[12]

Physical Properties

Property	Value	Conditions	Reference
Density	0.98 g/cm³	at 20 °C	[1][6]
Vapor Pressure	634 hPa (476 mmHg)	at 20 °C	[1][6]
Vapor Density	2.1 (vs air)	[4][8][11]
Refractive Index	1.343	at 20 °C	[3][4][8][11]
Surface Tension	24.1 mN/m	at 20 °C
Viscosity	0.35 cP	at 20 °C

Solubility Data

Solvent	Solubility	Conditions	Reference
Water	30% (300 g/L)	at 20 °C	[1][4][6]
Ethanol	Miscible	[2][4]
Diethyl Ether	Miscible	[6]
Chloroform	Soluble	[2][4]

Safety and Flammability Data

Property	Value	Reference
Flash Point	-19 °C (-2 °F)	[6][7][8][13]
Autoignition Temperature	449 °C (840 °F)	[6][11]
Flammability Limits in Air	5 - 23% (by volume)	[4][8][13][14]

Experimental Protocols

The accurate determination of physical constants is fundamental to chemical research. Below are detailed methodologies for measuring some of the key properties of methyl formate.

Determination of Boiling Point (Distillation Method)

The boiling point of a volatile liquid like methyl formate can be accurately determined using simple distillation.[1]

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer (with appropriate range)

• Heating mantle or water bath

• Boiling chips

Procedure:

• Assemble the distillation apparatus. The thermometer bulb should be positioned just below the side arm of the distillation flask to ensure it measures the temperature of the vapor in equilibrium with the boiling liquid.

• Place a known volume of methyl formate and a few boiling chips into the distillation flask.

• Begin heating the flask gently.

• Record the temperature at which the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.[1]

• The pressure at which the determination is made should also be recorded, as boiling point is pressure-dependent.

Determination of Density (Pycnometer Method)

The density of a liquid can be determined with high precision using a pycnometer.[10]

Apparatus:

• Pycnometer (a glass flask with a precise volume)

• Analytical balance

• Constant temperature bath

Procedure:

• Clean and dry the pycnometer thoroughly and determine its mass (m₁).

• Fill the pycnometer with distilled water of a known temperature and determine the mass (m₂). The volume of the pycnomor can be calculated using the known density of water at that temperature.

• Empty and dry the pycnometer, then fill it with methyl formate at the same temperature and determine the mass (m₃).

• The mass of the methyl formate is (m₃ - m₁).

• The density is calculated by dividing the mass of the methyl formate by the volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. It is a characteristic property of a substance.

Apparatus:

• Abbe refractometer

• Constant temperature water circulator

Procedure:

• Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

• Ensure the prism surfaces are clean and dry.

• Apply a few drops of methyl formate to the surface of the prism.

• Close the prisms and allow the sample to reach thermal equilibrium with the instrument, which is maintained at a constant temperature (typically 20 °C).

• Adjust the refractometer until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

• Read the refractive index from the instrument's scale.

Mandatory Visualizations

Caption: Interrelationship of Methyl Formate's Physical Properties.

Caption: Workflow for Boiling Point Determination by Distillation.

References

• 1. vernier.com [vernier.com]
• 2. athabascau.ca [athabascau.ca]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 4. youtube.com [youtube.com]
• 5. pennwest.edu [pennwest.edu]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. mt.com [mt.com]
• 11. srd.nist.gov [srd.nist.gov]
• 12. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 13. scribd.com [scribd.com]
• 14. chem.ucalgary.ca [chem.ucalgary.ca]

thermochemical properties of methyl formate

An In-depth Technical Guide to the Thermochemical Properties of Methyl Formate (B1220265)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl formate (HCOOCH₃), the simplest of the carboxylate esters, serves as a crucial C1 building block in various chemical syntheses and is an important intermediate in combustion and atmospheric chemistry. A thorough understanding of its thermochemical properties is fundamental for process optimization, reaction modeling, and safety assessment. This technical guide provides a comprehensive overview of the core thermochemical data for methyl formate, details the experimental methodologies used for their determination, and illustrates key relationships and processes through structured diagrams. All quantitative data are presented in tabular format to facilitate comparison and application.

Core Thermochemical Properties

The thermochemical properties of a compound govern its stability, reactivity, and energy content. The standard state for the following data is 298.15 K (25 °C) and 1 bar.

Enthalpy of Formation (ΔfH°)

The standard enthalpy of formation is the change in enthalpy when one mole of a substance is formed from its constituent elements in their standard states.

Property	Value (kJ/mol)	Phase	Reference
Standard Enthalpy of Formation (ΔfH°)	-357.4	Gas	[1]
-386.1	Liquid	[1][2]
-391.0	Liquid	[3][4][5][6]
Standard Enthalpy of Combustion (ΔcH°)	-972.61 ± 0.59	Liquid	[3][4][5][6]
Enthalpy of Vaporization (ΔvapH°)	29 ± 2	Liquid	[3]
Enthalpy of Fusion (ΔfusH°)	Data not readily available	Solid

Standard Molar Entropy (S°) and Heat Capacity (Cp)

Standard molar entropy is a measure of the randomness or disorder of a substance, while heat capacity quantifies the amount of heat required to raise its temperature.

Property	Value	Phase	Temperature (K)	Reference
Standard Molar Entropy (S°)	285.3 J/(mol·K)	Gas	298.15	[1]
Molar Heat Capacity (Cp)	64.4 J/(mol·K)	Gas	298.15	[1]
64.38 ± 0.09 J/(mol·K)	Gas	298.15	[3][4][5][6]
119.1 J/(mol·K)	Liquid	298.15	[1][2]
119.7 J/(mol·K)	Liquid	298.15	[7]

Gibbs Free Energy of Formation (ΔfG°)

The Gibbs free energy of formation indicates the spontaneity of a substance's formation from its elements. A negative value signifies a spontaneous process. While direct experimental values are sparse, ΔfG° can be calculated using the Gibbs-Helmholtz equation: ΔG° = ΔH° - TΔS° .

Property	Value (kJ/mol)	Phase	Reference
Standard Gibbs Free Energy of Formation (ΔfG°)	Calculated Value	Gas/Liquid	[8]

Thermal Decomposition Pathways

The thermal decomposition of methyl formate is critical for understanding its behavior at elevated temperatures, particularly in combustion processes. The primary unimolecular decomposition pathway involves the elimination of carbon monoxide to produce methanol (B129727).[9][10]

HCOOCH₃ → CH₃OH + CO

Alternative, higher-energy decomposition channels exist, including pathways that yield methane (B114726) and carbon dioxide or two molecules of formaldehyde.[9][10] The activation energy for the primary decomposition route to methanol and CO is approximately 74.8 kcal/mol.[9] The presence of catalysts, such as zeolites or metal oxides, can significantly alter the decomposition mechanism and product selectivity.[10][11]

Combustion Characteristics

Methyl formate is a highly flammable liquid, a property that necessitates careful handling and is central to its role in combustion modeling.[12][13] Its combustion is characterized by a nearly invisible flame, similar to methanol.[14]

Property	Value	Reference
Flash Point	-19 °C (-2 °F)	[14]
-27 °C (-17 °F)	[15]
Autoignition Temperature	449 °C (840 °F)	[13][14]
Flammability Limits in Air	4.5% - 23.0%	[13]
5.0% - 22.7%	[15]

Experimental Methodologies

The determination of thermochemical properties relies on precise experimental techniques. Below are protocols for key methods.

Combustion Calorimetry (for Enthalpy of Combustion/Formation)

This is the primary method for determining the heat of combustion for liquid organic compounds like methyl formate.

• Sample Preparation : A precisely weighed sample of high-purity liquid methyl formate is placed in a sample holder (e.g., a gelatin capsule) within a high-pressure vessel known as a "bomb."

• Assembly : A small amount of water is added to the bomb to ensure all combustion products are in their standard states. The bomb is then sealed and pressurized with a large excess of pure oxygen (typically to ~30 atm).

• Immersion : The sealed bomb is submerged in a known mass of water in a well-insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition : The sample is ignited remotely via an electrical fuse. The complete and rapid combustion of the methyl formate releases heat, which is transferred to the bomb and the surrounding water.

• Temperature Measurement : The temperature of the water is monitored until it reaches a maximum and begins to cool. The total temperature change (ΔT) is recorded.

• Calculation : The heat of combustion is calculated using the total heat capacity of the calorimeter system (determined from a standard substance like benzoic acid) and the measured ΔT. Corrections are applied for the heat of fuse ignition and the formation of nitric acid from residual nitrogen. The standard enthalpy of formation can then be derived from the enthalpy of combustion using Hess's Law.[3][4][5][6]

Statistical Mechanics from Spectroscopic Data (for Heat Capacity/Entropy)

Ideal gas thermochemical properties like heat capacity and entropy can be calculated with high accuracy using statistical mechanics based on molecular parameters obtained from spectroscopic measurements (e.g., IR, microwave spectroscopy).

• Molecular Structure Determination : Spectroscopic techniques are used to determine the molecule's geometry, rotational constants, and vibrational frequencies.

• Partition Function Calculation : The total partition function (q_total) is calculated by summing the contributions from translational, rotational, vibrational, and electronic energy levels.

  • q_trans : Calculated from the molecular mass and temperature.

  • q_rot : Calculated from the rotational constants and temperature.

  • q_vib : Calculated from the fundamental vibrational frequencies.

  • q_elec : Typically 1 for closed-shell molecules like methyl formate.

• Thermodynamic Property Calculation : Standard thermodynamic functions are then derived from the partition function and temperature. For example:

  • Heat Capacity (Cv) : Derived from the second derivative of the natural logarithm of the partition function with respect to temperature. Cp is then found by adding the gas constant R (Cp = Cv + R).

  • Entropy (S) : Calculated using the Sackur-Tetrode equation for translational entropy combined with rotational and vibrational entropy contributions derived from their respective partition functions.[3][4][5][6]

Flow Reactor and Shock Tube Studies (for Reaction Kinetics)

These methods are used to study reaction kinetics, including decomposition and oxidation, under controlled high-temperature and high-pressure conditions.

• Flow Reactor : A mixture of methyl formate and an oxidant/inert gas is flowed through a heated reactor at a constant pressure and temperature. Samples are extracted at different points along the reactor to measure the concentration of reactants, intermediates, and products using techniques like mass spectrometry or gas chromatography. This provides data on species evolution over time.[16]

• Shock Tube : A high-pressure "driver" gas is separated from a low-pressure mixture of methyl formate and other reactants by a diaphragm. When the diaphragm is ruptured, a shock wave travels through the reactant mixture, rapidly heating and compressing it to high temperatures and pressures in microseconds. The ignition delay time or the evolution of species behind the shock wave is monitored, often using laser absorption spectroscopy.[16]

Visualizations

Logical Relationships and Workflows

Caption: Interrelation of core thermochemical state functions.

Caption: Experimental workflow for combustion calorimetry.

Caption: Primary thermal decomposition pathway of methyl formate.

References

• 1. methyl formate [chemister.ru]
• 2. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl formate [webbook.nist.gov]
• 4. Methyl formate [webbook.nist.gov]
• 5. Methyl formate [webbook.nist.gov]
• 6. Methyl formate [webbook.nist.gov]
• 7. Methyl formate [webbook.nist.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. The catalytic decomposition of formic acid and methyl formate on cation-exchanged 13X molecular sieves - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 12. Methyl Butanoate and Methyl Formate | Combustion [combustion.llnl.gov]
• 13. fireengineering.com [fireengineering.com]
• 14. Methyl formate - Sciencemadness Wiki [sciencemadness.org]
• 15. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Reaction Mechanisms of Methyl Formate with Radicals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core reaction mechanisms between methyl formate (B1220265) (HCOOCH₃) and various radicals, including hydroxyl (•OH), hydrogen (•H), methyl (•CH₃), and chlorine (•Cl). The information presented herein is crucial for understanding the atmospheric fate, combustion chemistry, and potential metabolic pathways of this fundamental ester. This document summarizes key quantitative data, details common experimental protocols, and visualizes the complex reaction pathways.

Core Reaction Mechanisms: Hydrogen Abstraction

The primary reaction mechanism for the interaction of methyl formate with the aforementioned radicals is hydrogen abstraction. This process can occur at two distinct sites on the methyl formate molecule: the formyl hydrogen attached to the carbonyl group or one of the three hydrogens on the methyl group. The preferred abstraction site is highly dependent on the specific radical and the reaction temperature.

• Abstraction from the formyl position: This reaction leads to the formation of the CH₃OCO• radical.

• Abstraction from the methyl position: This reaction results in the formation of the •CH₂OCHO radical.

The relative importance of these two competing pathways is a critical factor in determining the subsequent chemical transformations and final products.

Quantitative Data on Reaction Kinetics

The following tables summarize the available quantitative data for the reactions of methyl formate with various radicals. This data is essential for kinetic modeling in atmospheric and combustion chemistry.

Table 1: Reaction with Hydroxyl Radical (•OH)

Temperature (K)	Overall Rate Constant (k_total) (cm³ molecule⁻¹ s⁻¹)	Branching Ratio (Formyl H-abstraction)	Branching Ratio (Methyl H-abstraction)	Reference
298	(1.77 ± 0.28) x 10⁻¹³	86%	14%	[1]
296	(2.27 ± 0.34) x 10⁻¹³	-	-	[1]
298	(1.73 ± 0.21) x 10⁻¹³	-	-	[1]
298	1.88 x 10⁻¹³ (calculated)	86%	14%	[1]
Room Temp	(1.95 ± 0.34) x 10⁻¹³	-	-	[2]

Table 2: Reaction with Hydrogen Radical (•H)

Temperature (K)	Abstraction Site	Significance	Reference
298	Carbonyl (Formyl) Hydrogen	Significantly favored (85%)	[3][4]
Increasing Temp.	Carbonyl and Methyl	Become more equally probable	[3][4]

Table 3: Reaction with Methyl Radical (•CH₃)

Temperature (°C)	Abstraction Site	Percentage of Total Abstraction	Reference
182	Methyl	~10%	[5]
182	Methyl	~15%	[5]

Arrhenius Parameters for CD₃ + Methyl Formate Reactions [5]:

Reaction	log A (l mol⁻¹ s⁻¹)	E (kcal mol⁻¹)
CD₃ + HCO₂CH₃ → CD₃H + C₂O₂H₃	8.6	10.1
CD₃ + DCO₂CH₃ → CD₄ + CO₂CH₃	8.4	11.7
CD₃ + DCO₂CH₃ → CD₃H + DCO₂CH₂	8.0	10.8
CH₃ + HCO₂CH₃ → CH₄ + C₂O₂H₃	8.7	10.3

Table 4: Reaction with Chlorine Radical (•Cl)

Temperature (K)	Overall Rate Constant (k_total) (cm³ molecule⁻¹ s⁻¹)	Branching Ratio (Formyl H-abstraction)	Branching Ratio (Methyl H-abstraction)	Reference
Room Temp	-	90%	10%	[6]
200-2000	k₁ₐ = 6.71x10⁻¹⁵·T¹.¹⁴·exp(-606/T)	-	-	[7]
200-2000	k₁ₑ = 4.67x10⁻¹⁸·T².²¹·exp(-245/T)	-	-	[7]

Experimental and Computational Protocols

The study of radical reactions with methyl formate employs a variety of sophisticated experimental and computational techniques to elucidate reaction mechanisms and kinetics.

Experimental Methodologies

• Flash Photolysis-Resonance Fluorescence (FPRF): This is a common technique for studying gas-phase radical reactions. A short pulse of light (flash photolysis) is used to generate a specific radical (e.g., •OH from the photolysis of H₂O₂). The subsequent decay of the radical concentration in the presence of methyl formate is monitored by resonance fluorescence, allowing for the determination of the reaction rate constant.[1][2]

• Discharge Flow/Mass Spectrometry (DF/MS): In this method, radicals are produced in a microwave discharge and then flow down a tube where they mix with methyl formate. A mass spectrometer is used to monitor the concentrations of reactants and products, providing insights into the reaction kinetics and product channels.[8]

• Relative Rate Technique with FTIR Spectroscopy: This method involves reacting a radical with a mixture of methyl formate and a reference compound for which the reaction rate constant is well-known. By monitoring the relative decay of the two organic compounds using Fourier Transform Infrared (FTIR) spectroscopy, the rate constant for the reaction with methyl formate can be determined.[6]

Computational Methodologies

• Ab Initio Molecular Orbital Theory: This is a fundamental computational chemistry method used to study the electronic structure of molecules and transition states. It allows for the calculation of reaction barriers, bond dissociation energies, and vibrational frequencies, which are then used to predict reaction rate constants and mechanisms.[1][3][6]

• Density Functional Theory (DFT): DFT is another widely used quantum mechanical modeling method for investigating the electronic structure of many-body systems. It is often employed to study reaction mechanisms on catalyst surfaces and in the gas phase.[9]

• Canonical Variational Transition State Theory (CVT/SCT): This theoretical approach is used to calculate reaction rate coefficients as a function of temperature, often incorporating corrections for quantum mechanical tunneling (Small-Curvature Tunneling, SCT).[10]

Visualization of Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key reaction pathways and a general experimental workflow for studying these reactions.

Caption: Reaction pathways of methyl formate with various radicals.

Caption: Subsequent reactions of methyl formate radicals.

Caption: General experimental and computational workflows.

Conclusion

The reactions of methyl formate with common radicals are dominated by hydrogen abstraction from either the formyl or the methyl position. The branching ratios for these pathways are highly dependent on the specific radical and reaction conditions, which in turn dictates the subsequent chemistry and final products. The combination of advanced experimental techniques and high-level computational studies has provided a detailed understanding of these fundamental reaction mechanisms. The quantitative data and methodologies presented in this guide serve as a valuable resource for researchers in atmospheric science, combustion chemistry, and drug development, enabling more accurate modeling and prediction of the chemical behavior of methyl formate in various environments.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Modeling-Experiment-Theory Analysis of Reactions Initiated from Cl + Methyl Formate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Methyl Formate as a Spectroscopic Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing methyl formate (B1220265) as a solvent for various spectroscopic techniques. The information is intended to assist researchers in the fields of chemistry, materials science, and pharmaceutical development in leveraging the unique properties of methyl formate for analytical and research purposes.

Introduction to Methyl Formate as a Spectroscopic Solvent

Methyl formate (HCOOCH₃) is a volatile, colorless liquid with a pleasant ethereal odor. Its low boiling point (32-34 °C) and good solubility for a range of organic compounds make it a viable, albeit specialized, solvent for spectroscopic analysis.[1] Its primary advantages include its relatively low cost and ease of removal from samples post-analysis. However, its high volatility and flammability necessitate careful handling in a laboratory setting.

Physicochemical Properties of Methyl Formate

A summary of the key physical and chemical properties of methyl formate is presented in Table 1. This data is essential for safe handling, storage, and for understanding its behavior as a solvent.

Table 1: Physicochemical Properties of Methyl Formate

Property	Value	Reference
Chemical Formula	C₂H₄O₂	[1][2]
Molecular Weight	60.05 g/mol	[1][2]
Appearance	Colorless liquid
Odor	Ethereal, pleasant
Boiling Point	32-34 °C
Melting Point	-100 °C
Density	0.974 g/mL at 20 °C
Refractive Index (n20/D)	1.343
Solubility in Water	30 g/100 mL at 20 °C
Solubility in Organic Solvents	Miscible with alcohol and ether
Vapor Pressure	476 mmHg at 20 °C
Flash Point	-19 °C

Safety Precautions

Methyl formate is a highly flammable liquid and its vapors can form explosive mixtures with air. It is also harmful if inhaled or swallowed and can cause eye irritation. Adherence to strict safety protocols is mandatory when using methyl formate.

• Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.

• Ignition Sources: Keep away from open flames, sparks, and other sources of ignition. Use non-sparking tools and ground all equipment.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from direct sunlight and heat.

• Disposal: Dispose of methyl formate and its solutions according to local regulations for hazardous waste.

Applications in UV-Visible Spectroscopy

Methyl formate is suitable for UV-Visible spectroscopy in the region above its UV cutoff. Spectrophotometric grade methyl formate is recommended to minimize interference from impurities.

Quantitative Data

Table 2: UV Absorption Data for Spectrophotometric Grade Methyl Formate

Wavelength (λ)	Maximum Absorbance (Aₘₐₓ)
259 nm	1.00
260 nm	0.70
265 nm	0.20
270 nm	0.04
310-400 nm	0.01

Data sourced from Sigma-Aldrich product information for spectrophotometric grade methyl formate.

Experimental Protocol: UV-Visible Spectrum of an Analyte

This protocol outlines the steps for obtaining the UV-Visible absorption spectrum of a solid analyte using methyl formate as the solvent.

Caption: Workflow for UV-Visible Spectroscopy.

Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of the solid analyte.

  • Dissolve the analyte in a known volume of spectrophotometric grade methyl formate in a volumetric flask.

  • If necessary, perform serial dilutions to achieve a concentration that results in an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Instrument Preparation:

  • Turn on the UV-Visible spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Fill a clean quartz cuvette with spectrophotometric grade methyl formate to serve as the blank.

  • Place the blank cuvette in the spectrophotometer and perform a baseline correction across the desired wavelength range.

• Sample Analysis:

  • Rinse a second quartz cuvette with a small amount of the sample solution before filling it.

  • Place the sample cuvette in the spectrophotometer.

  • Acquire the absorption spectrum of the sample.

• Data Processing:

  • Identify the wavelength of maximum absorbance (λₘₐₓ).

  • If the molar absorptivity (ε) is known, the concentration can be calculated using the Beer-Lambert law (A = εbc).

Applications in Infrared (IR) Spectroscopy

Methyl formate exhibits characteristic absorption bands in the infrared region, which can be useful for identifying the solvent itself or for observing changes in the vibrational modes of a dissolved analyte.

Quantitative Data

Table 3: Characteristic Infrared Absorption Bands of Methyl Formate

Wavenumber (cm⁻¹)	Vibrational Mode
~2900	C-H stretching
1735-1750	C=O stretching (carbonyl group)
1180-1200	C-O stretching

Data compiled from various sources.

Experimental Protocol: IR Spectrum of a Liquid Analyte

This protocol describes how to obtain the IR spectrum of a liquid analyte dissolved in methyl formate.

Caption: Workflow for Infrared Spectroscopy.

Methodology:

• Sample Preparation:

  • Prepare a solution of the liquid analyte in methyl formate. The concentration should be sufficient to observe the analyte's characteristic peaks without being obscured by the solvent peaks.

  • Ensure the salt plates (e.g., NaCl or KBr) are clean and dry.

• Instrument Preparation:

  • Place the clean, empty salt plates in the IR spectrometer and acquire a background spectrum. This will subtract any atmospheric and instrument-related absorptions.

• Sample Analysis:

  • Apply a small drop of the sample solution to one of the salt plates and carefully place the second plate on top to create a thin liquid film.

  • Place the sample assembly in the spectrometer and acquire the IR spectrum.

• Data Processing:

  • The resulting spectrum will show the absorption bands of both the analyte and methyl formate.

  • Subtract the known spectrum of methyl formate to isolate the spectrum of the analyte, if necessary and supported by the instrument software.

Applications in Nuclear Magnetic Resonance (NMR) Spectroscopy

While standard methyl formate can be used in some NMR applications, for proton NMR (¹H NMR), the use of deuterated methyl formate (methyl formate-d₄, DCOOCD₃) is highly recommended to avoid large solvent signals that can obscure the analyte's proton signals.

Quantitative Data

Table 4: ¹H and ¹³C NMR Chemical Shifts for Methyl Formate

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Solvent
¹H (formyl)	~8.07	Singlet	CDCl₃
¹H (methyl)	~3.77	Singlet	CDCl₃
¹³C (carbonyl)	~161	-	CDCl₃
¹³C (methyl)	~51	-	CDCl₃

Note: Chemical shifts can vary slightly depending on the solvent and concentration.

Experimental Protocol: ¹H NMR of an Analyte

This protocol provides a general procedure for preparing a sample for ¹H NMR spectroscopy using deuterated methyl formate.

Caption: Workflow for NMR Spectroscopy.

Methodology:

• Sample Preparation:

  • Dissolve an appropriate amount of the analyte (typically 1-10 mg for ¹H NMR) in approximately 0.5-0.7 mL of deuterated methyl formate in a clean, dry vial.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a clean 5 mm NMR tube.

• Instrument Operation:

  • Insert the NMR tube into the spectrometer's spinner turbine.

  • Place the sample into the NMR magnet.

  • Lock onto the deuterium (B1214612) signal of the solvent.

  • Tune and shim the magnetic field to achieve optimal resolution.

• Data Acquisition:

  • Set the appropriate acquisition parameters (e.g., number of scans, pulse width, relaxation delay).

  • Acquire the ¹H NMR spectrum.

• Data Processing:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the chemical shifts and coupling patterns to elucidate the molecular structure.

Applications in Mass Spectrometry (MS)

Methyl formate can be used as a solvent to introduce samples into a mass spectrometer, particularly for techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) where the sample is introduced as a liquid.

Quantitative Data

Table 5: Major Fragment Ions of Methyl Formate in Electron Ionization (EI) Mass Spectrometry

m/z	Ion	Relative Intensity
60	[C₂H₄O₂]⁺ (Molecular Ion)	High
32	[CH₄O]⁺	High
31	[CH₃O]⁺	Base Peak
29	[CHO]⁺	Moderate

Data based on typical fragmentation patterns. The base peak is the most intense peak in the spectrum.

Experimental Protocol: Direct Infusion MS of an Analyte

This protocol describes the direct infusion of a sample dissolved in methyl formate into a mass spectrometer.

Caption: Workflow for Mass Spectrometry.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the analyte in high-purity methyl formate (LC-MS grade is recommended). The concentration will depend on the ionization efficiency of the analyte and the sensitivity of the instrument.

  • Load the solution into a syringe.

• Instrument Setup:

  • Mount the syringe onto a syringe pump connected to the mass spectrometer's ion source.

  • Set a low, stable flow rate for the syringe pump.

• Data Acquisition:

  • Optimize the ion source parameters (e.g., capillary voltage, gas flow rates, temperature) to maximize the signal of the analyte's molecular ion.

  • Acquire the mass spectrum in the desired mass range.

• Data Analysis:

  • Identify the molecular ion of the analyte.

  • Analyze the fragmentation pattern (if any) to gain structural information.

Conclusion

Methyl formate is a versatile solvent with applications across several key spectroscopic techniques. Its physical and chemical properties make it a useful alternative to more common solvents in specific situations. Proper handling and adherence to safety protocols are paramount due to its high flammability and volatility. These application notes provide a foundation for researchers to effectively and safely utilize methyl formate in their spectroscopic analyses. Further optimization of the provided protocols may be necessary depending on the specific analyte and instrumentation.

References

• 1. Methyl formate - Wikipedia [en.wikipedia.org]
• 2. Methyl formate [webbook.nist.gov]

Application Notes and Protocols: Methyl Formate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Methyl formate (B1220265) (HCOOCH₃) is a versatile and economically significant C1 building block in organic synthesis.[1] As the methyl ester of formic acid, it serves as a valuable reagent for formylation, carbonylation, and other essential transformations. Its high vapor pressure and ethereal odor are characteristic physical properties.[2] This document provides detailed application notes and protocols for the use of methyl formate as a reagent in key organic reactions, including data summaries, experimental procedures, and mechanistic diagrams to facilitate its application in research and development.

N-Formylation of Amines

The N-formylation of amines is a fundamental transformation in organic chemistry, yielding formamides that are crucial intermediates in the synthesis of pharmaceuticals and other fine chemicals.[3] Methyl formate offers an efficient and straightforward approach for this conversion, often catalyzed by a strong, non-nucleophilic base.

Catalytic N-Formylation with 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD)

The use of the organocatalyst 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) allows for the efficient N-formylation of both primary and secondary amines with methyl formate under mild, room temperature conditions.[3][4]

Quantitative Data Summary

Entry	Amine Substrate	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)
1	Morpholine (B109124)	5	Methyl Formate (neat)	2	>95
2	Piperidine	5	Methyl Formate (neat)	2	>95
3	Aniline	10	Methyl Formate (neat)	24	~70
4	Benzylamine	5	Methyl Formate (neat)	4	>95
5	Di-n-butylamine	5	Methyl Formate (neat)	6	>95

Experimental Protocol: N-Formylation of Morpholine

Materials:

• Morpholine (1.0 eq)

• Methyl Formate (used as solvent and reagent)

• 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) (0.05 eq)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add morpholine (1.0 eq).

• Add an excess of methyl formate to the flask to act as both the solvent and the formylating agent.

• Add TBD (0.05 eq) to the stirred solution at room temperature.

• Continue stirring the reaction mixture at room temperature for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, remove the excess methyl formate under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether and wash with water to remove the TBD catalyst.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-formylmorpholine.

• The product can be further purified by distillation or chromatography if necessary.

Reaction Mechanism

TBD-catalyzed N-formylation of an amine with methyl formate.

Formylation of Ketones (Claisen Condensation)

Methyl formate can be used to introduce a formyl group at the α-position of a ketone through a Claisen condensation reaction. This reaction typically requires a strong base, such as sodium methoxide (B1231860), to generate the ketone enolate, which then acts as a nucleophile. The product of this reaction is an α-formyl ketone, which is a valuable intermediate in the synthesis of various heterocyclic compounds.

Quantitative Data Summary

Entry	Ketone Substrate	Base	Solvent	Temperature (°C)	Yield (%)
1	Acetone	Sodium Methoxide	Methyl Formate (excess)	10-15	High
2	Cyclohexanone (B45756)	Sodium Methoxide	Diethyl Ether	Reflux	~75
3	Acetophenone	Sodium Hydride	Benzene	25	~80
4	2-Butanone	Sodium Methoxide	Diethyl Ether	Reflux	~65

Experimental Protocol: Synthesis of 2-Formylcyclohexanone

Materials:

• Cyclohexanone (1.0 eq)

• Methyl Formate (1.2 eq)

• Sodium Methoxide (1.1 eq)

• Anhydrous diethyl ether

• Aqueous hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Set up a three-necked round-bottom flask with a dropping funnel, a reflux condenser, and a magnetic stir bar. Ensure all glassware is oven-dried.

• To the flask, add sodium methoxide (1.1 eq) and anhydrous diethyl ether. Cool the suspension in an ice bath.

• In the dropping funnel, prepare a solution of cyclohexanone (1.0 eq) and methyl formate (1.2 eq) in anhydrous diethyl ether.

• Add the cyclohexanone/methyl formate solution dropwise to the stirred suspension of sodium methoxide over a period of 30 minutes, maintaining the temperature below 10°C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2 hours.

• Cool the reaction mixture again in an ice bath and cautiously quench by the slow addition of 1 M aqueous hydrochloric acid until the mixture is acidic.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-formylcyclohexanone.

• The product can be purified by vacuum distillation.

Reaction Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dsir.gov.in [dsir.gov.in]

Application Notes and Protocols for Methyl Formate Derivatization in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of gas chromatography-mass spectrometry (GC-MS), derivatization is a critical step to enhance the volatility and thermal stability of analytes, thereby improving their chromatographic separation and detection. This document provides detailed application notes and protocols for the derivatization of formic acid to methyl formate (B1220265), a common and effective method for the quantitative analysis of formate in various biological matrices. This technique is particularly relevant in the fields of toxicology, clinical chemistry, and drug development, especially in the context of methanol (B129727) poisoning where formic acid is a key toxic metabolite.

Formic acid, being a polar and low molecular weight compound, exhibits poor chromatographic behavior. Esterification to its methyl ester, methyl formate, significantly improves its volatility, making it amenable to GC-MS analysis. The protocols outlined below are based on established methods and provide a framework for accurate and reproducible quantification of formic acid.

Experimental Protocols

Protocol 1: Derivatization of Formic Acid in Biological Fluids (e.g., Blood, Serum, Vitreous Humor)

This protocol is adapted from methods used for the determination of formate in cases of methanol poisoning.[1][2]

Objective: To convert formic acid in a biological sample to methyl formate for subsequent headspace GC-MS analysis.

Materials:

• Concentrated Sulfuric Acid (97%)

• Methanol (99.9% purity or higher)

• Internal Standard (e.g., Sodium Propionate (B1217596) or Acetonitrile)

• Sample Vials (Headspace vials, e.g., 10 mL)

• Vortex Mixer

• Incubator or Water Bath

Procedure:

• Sample Preparation:

  • Pipette 1 mL of the biological sample (e.g., serum, whole blood, or vitreous fluid) into a headspace vial.[1]

  • For calibration standards, use 1 mL of a standard solution of formic acid at a known concentration.

• Addition of Catalyst:

  • Carefully add 500 µL of concentrated sulfuric acid to the sample vial.[1] This acts as a catalyst for the esterification reaction.

  • Immediately cap the vial and mix thoroughly using a vortex mixer for approximately 5-10 seconds.

• Incubation:

  • Incubate the mixture at room temperature for 20 minutes to facilitate the initial reaction.[1]

• Addition of Reagents:

  • Add 30 µL of pure methanol to the vial. This serves as the methylating agent to convert formic acid to methyl formate.

  • Add an appropriate internal standard. For example, add 30 µL of acetonitrile (B52724) (0.197 M).

  • Alternatively, sodium propionate can be dissolved in the methanol prior to addition.

• Derivatization Reaction:

  • Recap the vial tightly and shake the mixture.

  • Incubate the vial for a further 20 minutes at room temperature or for 30 minutes at 35°C to ensure complete derivatization.

• GC-MS Analysis:

  • Following incubation, the sample is ready for headspace injection into the GC-MS system.

  • Inject a portion of the headspace (e.g., 0.5 mL) for analysis.

Quantitative Data Summary

The following table summarizes the quantitative performance data reported for the derivatization of formic acid to methyl formate followed by GC-MS analysis.

Parameter	Reported Value(s)	Reference(s)
Linearity Range	5 to 100 mg/dL
Limit of Detection (LOD)	0.5 mg/dL, 2.5 mg/dL
Limit of Quantitation (LOQ)	1.5 mg/dL
Precision (CV%)	< 5% (at 54 mg/dL)
Recovery Rate	> 89%
Correlation Coefficient (R²)	0.992 (for formic acid)
Retention Time (GC/MS)	1.85 min

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the derivatization of formic acid to methyl formate for GC-MS analysis.

Caption: Workflow for formic acid derivatization to methyl formate.

Chemical Reaction Pathway

The diagram below shows the acid-catalyzed esterification of formic acid with methanol to produce methyl formate.

Caption: Esterification of formic acid to methyl formate.

Concluding Remarks

The derivatization of formic acid to methyl formate is a robust and reliable method for its quantification by GC-MS, particularly in biological matrices. The protocols and data presented provide a comprehensive guide for researchers and professionals in drug development and related fields. Adherence to these methodologies, with appropriate validation for specific applications, will ensure high-quality, reproducible results.

References

• 1. Simultaneous measurement of formic acid, methanol and ethanol in vitreous and blood samples of postmortem by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Methyl Formate as a Blowing Agent in Polymer Foams

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of methyl formate (B1220265) as a blowing agent in the production of polymer foams, with a primary focus on polyurethane and extruded polystyrene foams.

Introduction

Methyl formate is an environmentally friendly blowing agent increasingly used as a replacement for hydrochlorofluorocarbons (HCFCs) and hydrofluorocarbons (HFCs) in the polymer foam industry. Its favorable properties include a zero ozone depletion potential (ODP) and a very low global warming potential (GWP).[1] It is a volatile, colorless liquid with an ethereal odor. These characteristics make it a viable option for producing a variety of polymer foams.

Properties of Methyl Formate

A summary of the key physical and chemical properties of methyl formate is presented in Table 1.

Table 1: Physical and Chemical Properties of Methyl Formate

Property	Value
Chemical Formula	C₂H₄O₂
Molecular Weight	60.05 g/mol
Boiling Point	31.5 °C
Flash Point	-27 °C
Vapor Pressure	6448 kPa (at normal temperature)[2]
Ozone Depletion Potential (ODP)	0
Global Warming Potential (GWP)	<10
Solubility	Dissolves slowly in water

Application in Polyurethane (PU) Foams

Methyl formate is an effective blowing agent for a range of polyurethane foam applications, including rigid and flexible foams. It can be used as the sole blowing agent or in combination with other blowing agents like water.

Advantages and Disadvantages in PU Foam Production

Table 2: Advantages and Disadvantages of Methyl Formate in Polyurethane Foam Production

Advantages	Disadvantages
Environmentally friendly (Zero ODP, Low GWP)	Flammability of pure methyl formate requires safety precautions[1]
Good blowing efficiency	Potential for foam shrinkage if formulation is not optimized
Can be used in a variety of PU foam systems[1]	May require formulation adjustments for dimensional stability[3]
Can be used in pre-blended systems for safer handling[4]

Experimental Protocol: Laboratory-Scale Rigid Polyurethane Foam Synthesis

This protocol describes the preparation of a rigid polyurethane foam using methyl formate as the primary blowing agent.

Materials:

• Polymeric Methylene Diphenyl Diisocyanate (pMDI)

• Polyol (e.g., a sucrose/glycerine initiated polyether polyol with a hydroxyl value of 400-500 mg KOH/g)

• Methyl Formate (blowing agent)

• Amine Catalyst (e.g., dimethylethanolamine)

• Surfactant (e.g., silicone-based)

• Water (co-blowing agent)

Equipment:

• High-speed laboratory mixer (2000-5000 rpm)

• Fume hood

• Disposable mixing containers and stirrers

• Mold (e.g., cardboard box)

• Scale (accurate to 0.01 g)

• Stopwatch

Procedure:

• Preparation of the Polyol Blend (B-Side):

  • In a disposable container, accurately weigh the polyol, surfactant, amine catalyst, and water according to the formulation in Table 3.

  • Mix these components at a low speed until a homogenous blend is achieved.

  • Add the methyl formate to the polyol blend and mix thoroughly. It is crucial to keep the container covered as much as possible to prevent the evaporation of the volatile methyl formate.

• Foaming Process:

  • Place the container with the polyol blend (B-Side) in a fume hood.

  • Weigh the required amount of pMDI (A-Side) in a separate container.

  • Add the pMDI to the polyol blend and immediately start mixing at high speed (e.g., 3000 rpm) for 5-10 seconds.

  • Quickly pour the reacting mixture into the mold.

  • Observe and record the cream time (start of rise), gel time, and tack-free time.

  • Allow the foam to cure in the mold at ambient temperature for at least 24 hours before demolding and characterization.

Table 3: Example Formulation for Rigid Polyurethane Foam

Component	Parts by Weight
Polyol	100
pMDI	120-150 (depending on NCO index)
Methyl Formate	5-15
Water	1-3
Amine Catalyst	1-2
Surfactant	1-2

Experimental Workflow for Polyurethane Foam Production

References

• 1. undp.org [undp.org]
• 2. CN106633451A - Preparation method for extruding polystyrene foaming material with CO2 composite foaming agent - Google Patents [patents.google.com]
• 3. forane.arkema.com [forane.arkema.com]
• 4. fsi.co [fsi.co]

Application Notes and Protocols for the Synthesis of Formamide from Methyl Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamide (B127407) is a crucial precursor and solvent in various chemical syntheses, including the production of pharmaceuticals, agrochemicals, and industrial chemicals.[1] One of the primary industrial methods for synthesizing formamide is through the ammonolysis of methyl formate (B1220265). This reaction offers a direct and efficient route to formamide, with methanol (B129727) as a recyclable byproduct. The process involves the reaction of methyl formate with ammonia (B1221849), which can be performed with or without a catalyst.[2][3] These notes provide detailed protocols for both catalyzed and non-catalyzed laboratory-scale synthesis of formamide from methyl formate, along with relevant data and visualizations to aid researchers in their experimental design and execution.

Reaction Principle

The fundamental reaction involves the nucleophilic acyl substitution of the methoxy (B1213986) group in methyl formate by ammonia. The overall chemical equation for this process is:

HCOOCH₃ + NH₃ ⇌ HCONH₂ + CH₃OH

This equilibrium reaction is typically driven to the product side by using an excess of ammonia.[2] The reaction can proceed thermally or be accelerated by the use of a basic catalyst.

Data Presentation

The following tables summarize the reaction conditions and reported yields for the synthesis of formamide and a related derivative, N-methylformamide, from methyl formate. This data is compiled from various sources to provide a comparative overview.

Table 1: Reaction Conditions and Yields for Formamide Synthesis

Parameter	Non-Catalyzed	Catalyzed	Source
Reactants	Methyl Formate, Ammonia	Methyl Formate, Ammonia	[2]
Catalyst	None	Basic Catalyst (e.g., Sodium Methoxide)	[2]
Molar Ratio (Ammonia/Methyl Formate)	>1 (typically 1.01 - 1.5)	>1	[2]
Temperature	Ambient to elevated	Ambient to 100°C	[2]
Pressure	Atmospheric to moderate pressure	Atmospheric to 17 atm	[2]
Solvent	Often run neat or in the presence of formamide	Methanol	[2]
Reported Yield	Up to 88%	Up to 93%	[2]
Purity	High, but can contain diformamide	>99.5%	[2]

Table 2: Example of N-Methylformamide Synthesis from Methyl Formate

Parameter	Value	Source
Reactants	Methyl Formate, Methylamine	[4]
Molar Ratio (Methyl Formate/Methylamine)	1.02 - 1.15 : 1	[4]
Temperature	20 - 60°C (optimum)	[4]
Pressure	0.1 - 0.6 MPa (optimum)	[4]
Selectivity	>99%	[4]
Total Yield	90%	[4]
Product Purity	95% - 99.5%	[4]

Experimental Protocols

The following are detailed protocols for the laboratory-scale synthesis of formamide from methyl formate.

Protocol 1: Non-Catalyzed Synthesis of Formamide

This protocol is based on the principle of using an excess of ammonia to drive the reaction to completion.

Materials:

• Methyl formate (≥99%)

• Anhydrous ammonia gas or concentrated aqueous ammonia (28-30%)

• A high-pressure reaction vessel (e.g., Parr reactor) with a stirrer and temperature control

• Distillation apparatus (for purification)

• Dry ice/acetone condenser (optional, for handling anhydrous ammonia)

Procedure:

• Reactor Setup: Ensure the high-pressure reactor is clean, dry, and properly assembled according to the manufacturer's instructions.

• Charging the Reactor:

  • Cool the reactor vessel to below -30°C using a dry ice/acetone bath.

  • Carefully add a predetermined amount of methyl formate to the pre-weighed, cooled reactor.

  • If using anhydrous ammonia, condense a measured amount of ammonia gas into the reactor. A molar excess of ammonia to methyl formate (e.g., 1.2:1) is recommended.

  • If using concentrated aqueous ammonia, add the required volume to achieve the desired molar excess. Note that the presence of water may lead to hydrolysis of formamide.

• Reaction:

  • Seal the reactor and allow it to warm to room temperature behind a blast shield.

  • Begin stirring the reaction mixture.

  • Heat the reactor to the desired temperature (e.g., 50-80°C). The pressure will increase as the temperature rises.

  • Monitor the reaction progress by observing the pressure drop over time. The reaction is typically complete within 4-8 hours.

• Work-up and Purification:

  • Cool the reactor to room temperature.

  • Carefully vent the excess ammonia in a well-ventilated fume hood.

  • Open the reactor and collect the crude reaction mixture.

  • The primary components of the crude mixture will be formamide, methanol, and any unreacted methyl formate.

  • Purify the formamide by fractional distillation under reduced pressure. Methanol and unreacted methyl formate will distill first due to their lower boiling points.

Protocol 2: Base-Catalyzed Synthesis of Formamide

This protocol utilizes a basic catalyst to accelerate the reaction rate.

Materials:

• Methyl formate (≥99%)

• Anhydrous ammonia gas

• Sodium methoxide (B1231860) (as a catalyst)

• Anhydrous methanol (as a solvent)

• A three-neck round-bottom flask equipped with a magnetic stirrer, a gas inlet, and a reflux condenser with a drying tube.

• Distillation apparatus

Procedure:

• Catalyst Preparation:

  • In the three-neck flask, dissolve a catalytic amount of sodium methoxide (e.g., 0.5 mol%) in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

• Reactant Addition:

  • Add methyl formate to the catalyst solution and begin stirring.

• Reaction:

  • Bubble anhydrous ammonia gas through the solution at a steady rate. The reaction is exothermic, so cooling may be necessary to maintain the desired temperature (e.g., room temperature to 40°C).

  • Continue the reaction for 2-4 hours. The progress can be monitored by techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Work-up and Purification:

  • Once the reaction is complete, stop the flow of ammonia.

  • Neutralize the catalyst with a suitable acid (e.g., a small amount of ammonium (B1175870) chloride).

  • Remove the methanol and any unreacted methyl formate by distillation at atmospheric pressure.

  • Purify the resulting formamide by vacuum distillation.

Mandatory Visualizations

Reaction Pathway

The ammonolysis of methyl formate proceeds through a nucleophilic acyl substitution mechanism, which involves the formation of a tetrahedral intermediate.

Caption: Reaction mechanism for the synthesis of formamide from methyl formate.

Experimental Workflow

The following diagram illustrates the general workflow for the laboratory synthesis and purification of formamide.

Caption: General workflow for formamide synthesis and purification.

Logical Relationship of Reaction Parameters

The key parameters influencing the outcome of the formamide synthesis are interrelated.

Caption: Interrelationship of key parameters in formamide synthesis.

References

• 1. hhxny.chemchina.com [hhxny.chemchina.com]
• 2. JPH11124359A - Method for producing formamide - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Electrosynthesis of formamide from methanol and ammonia under ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of Methyl Formate by Headspace Gas Chromatography (HS-GC)

AN-MF-HSGC-2025

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust headspace gas chromatography (HS-GC) method for the quantification of methyl formate (B1220265). The described protocol is particularly relevant for the determination of methyl formate as a residual solvent in pharmaceutical drug substances. The methodology presented herein provides a sensitive and reliable approach for ensuring compliance with regulatory requirements for volatile impurities.

Introduction

Methyl formate is a volatile organic compound that may be present in pharmaceutical preparations as a residual solvent from the manufacturing process. Due to its potential toxicity, regulatory bodies such as the International Council for Harmonisation (ICH) have set strict limits on the acceptable levels of such solvents in drug products. Headspace gas chromatography is an ideal technique for the analysis of volatile compounds like methyl formate in non-volatile matrices, such as active pharmaceutical ingredients (APIs).[1][2] This method involves heating the sample in a sealed vial to allow volatile analytes to partition into the headspace, which is then injected into the gas chromatograph. This minimizes matrix effects and protects the analytical column.[3][4]

In some applications, particularly in clinical and toxicological settings, formic acid is derivatized to methyl formate for analysis.[5] This is achieved through esterification with methanol (B129727) in an acidic medium. The fundamental principles of the HS-GC separation and detection of the resulting methyl formate are analogous to the direct analysis of methyl formate as a residual solvent.

Experimental Protocols

Materials and Reagents

• Methyl Formate (analytical standard grade)

• Dimethyl Sulfoxide (DMSO), HPLC grade or equivalent (as diluent)

• Internal Standard (IS): Acetonitrile (B52724) or other suitable non-interfering volatile standard.

• Drug substance/sample for analysis

• 20 mL headspace vials with PTFE/silicone septa and aluminum caps

Instrumentation

A gas chromatograph equipped with a headspace autosampler and a flame ionization detector (FID) is required.

• GC System: Agilent 7890B or equivalent

• Headspace Autosampler: Agilent 7697A or equivalent

• GC Column: A column capable of separating volatile polar compounds is recommended, such as a DB-624 (30 m x 0.53 mm, 3.0 µm) or a STABILWAX (60 m x 0.32 mm, 1.0 µm).

Preparation of Standard and Sample Solutions

Standard Stock Solution (SSS): Accurately weigh approximately 100 mg of methyl formate into a 100 mL volumetric flask containing about 50 mL of DMSO. Mix to dissolve and dilute to volume with DMSO.

Internal Standard Stock Solution (ISS): Accurately weigh approximately 100 mg of acetonitrile into a 100 mL volumetric flask containing about 50 mL of DMSO. Mix to dissolve and dilute to volume with DMSO.

Working Standard Solution: Prepare a series of calibration standards by diluting the SSS and ISS with DMSO in 20 mL headspace vials to cover the desired concentration range (e.g., 1 to 500 µg/mL).

Sample Preparation: Accurately weigh approximately 200 mg of the drug substance into a 20 mL headspace vial. Add a precise volume of the ISS solution and DMSO to achieve a final sample concentration within the calibration range. Seal the vial immediately.

Headspace Gas Chromatography Method

The following are typical starting parameters that may require optimization for specific instrumentation and applications.

Table 1: Headspace Parameters

Parameter	Value
Oven Temperature	80 °C
Needle Temperature	90 °C
Transfer Line Temp.	100 °C
Equilibration Time	20 min
Injection Volume	1.0 mL
Vial Pressurization	10 psi with N₂

Table 2: Gas Chromatograph Parameters

Parameter	Value
Inlet
Inlet Temperature	150 °C
Split Ratio	10:1
Carrier Gas	Nitrogen or Helium
Flow Rate	1.5 mL/min
Oven Program
Initial Temperature	50 °C
Hold Time	5 min
Ramp Rate	10 °C/min
Final Temperature	190 °C
Final Hold Time	2 min
Detector (FID)
Detector Temperature	220 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N₂)	25 mL/min

Data Presentation

The following tables summarize quantitative data from various studies involving the HS-GC analysis of methyl formate (or formate derivatized to methyl formate).

Table 3: Method Validation Parameters for Methyl Formate Analysis

Parameter	Result	Reference
Linearity Range	5 to 100 mg/dL (for formate)
Correlation Coefficient (R²)	0.992 (for formic acid)
Limit of Detection (LOD)	2.5 mg/dL (for formate)
Limit of Quantification (LOQ)	1.5 mg/dL (for formic acid)
Precision (%RSD)	< 5% (CV) at 54 mg/dL (for formate)
Recovery	> 89%

Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the HS-GC analysis of methyl formate.

Caption: Workflow for methyl formate analysis by HS-GC.

Logical Relationship for Derivatization (for Formic Acid Analysis)

The following diagram illustrates the derivatization process often employed in clinical analysis where formic acid is the target analyte.

Caption: Derivatization of formic acid to methyl formate.

Conclusion

The headspace gas chromatography method outlined provides a reliable and sensitive approach for the determination of methyl formate in pharmaceutical substances. The protocol is based on established principles of HS-GC for volatile residual solvents and can be validated according to ICH guidelines to ensure the quality and safety of drug products. The provided parameters serve as a robust starting point for method development and can be optimized for specific analytical needs.

References

• 1. ijpsi.org [ijpsi.org]
• 2. sphinxsai.com [sphinxsai.com]
• 3. iltusa.com [iltusa.com]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Methyl Formate in Synthetic Chemistry and Drug Design

For Researchers, Scientists, and Drug Development Professionals

Introduction to Methyl Formate (B1220265)

Methyl formate (methyl methanoate) is the methyl ester of formic acid, with the chemical formula HCOOCH₃. It is a colorless, volatile liquid with an ethereal odor.[1][2] Industrially, it is primarily produced by the carbonylation of methanol (B129727).[3][4] Its main applications are as a solvent for quick-drying finishes, a blowing agent for polyurethane foams, and as a precursor for the synthesis of formamide, dimethylformamide (DMF), and formic acid.[1] While the methyl group is a critical component in drug design, methyl formate's direct role as a methylating agent in this context is often misunderstood.

The "Magic Methyl" Effect in Drug Design

The introduction of a methyl group into a drug candidate molecule can have a profound impact on its pharmacological properties, an effect often referred to as the "magic methyl" effect. This small structural modification can significantly alter a compound's potency, selectivity, metabolic stability, and pharmacokinetic profile.[5] For instance, methylation can block sites of metabolic degradation, improve binding affinity to a target protein through favorable hydrophobic interactions, or alter the conformation of a molecule to favor a more active state.[5][6]

Methyl Formate: A Formylating and Carbonylating Agent, Not a Direct Methylating Agent

Contrary to what its name might suggest, methyl formate is generally not used as a direct methylating agent in organic synthesis for drug design. The reactivity of methyl formate is dominated by the electrophilic nature of the formyl carbon, making it an effective formylating or carbonylating agent. The methyl group is not readily transferred as a methyl cation or radical under typical synthetic conditions.

In reactions with nucleophiles, such as amines, the nucleophile will preferentially attack the carbonyl carbon of the formyl group, leading to the transfer of the formyl group (CHO), not the methyl group (CH₃).

Applications of Methyl Formate in Drug Scaffold Modification

While not a methylating agent, methyl formate is a valuable C1 building block for introducing formyl and carbonyl groups into drug-like molecules. These functional groups can serve as key intermediates for further structural modifications.

N-Formylation of Amines

N-formylated amines are important intermediates in the synthesis of many pharmaceuticals. Methyl formate provides a convenient and relatively mild method for the N-formylation of primary and secondary amines.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the primary amine (1.0 eq) in a suitable solvent such as methanol or toluene.

• Reagent Addition: Add methyl formate (1.5 - 3.0 eq). For less reactive amines, a catalytic amount of a base like sodium methoxide (B1231860) or an organic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be added.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to reflux (typically 40-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. The residue can then be purified by column chromatography on silica (B1680970) gel to afford the desired N-formylated product.

Workflow for N-Formylation using Methyl Formate

Caption: General workflow for the N-formylation of amines using methyl formate.

Comparative Overview of Common Methylating Agents in Drug Design

For researchers aiming to introduce a methyl group, several other reagents are routinely and effectively employed in drug discovery. The choice of methylating agent depends on the substrate, desired selectivity, and reaction conditions.

Methylating Agent	Formula	Typical Substrates	Advantages	Disadvantages
Dimethyl Sulfate (B86663)	(CH₃)₂SO₄	Phenols, Amines, Thiols	Highly reactive, cost-effective	Highly toxic and carcinogenic
Methyl Iodide	CH₃I	Wide range of nucleophiles	Highly reactive	Toxic, volatile, and more expensive than DMS
Dimethyl Carbonate	(CH₃O)₂CO	Amines, Phenols, Carboxylic acids	Low toxicity, "green" reagent	Less reactive, often requires high temperatures and/or catalysts
Diazomethane	CH₂N₂	Carboxylic acids, Phenols	Highly reactive, clean reaction	Extremely toxic and explosive
Trimethylsilyldiazomethane	(CH₃)₃SiCHN₂	Carboxylic acids	Safer alternative to diazomethane	Expensive

Decision Tree for Selecting a Methylating Agent

Caption: A simplified decision-making process for choosing a suitable methylating agent.

Protocols for Common Methylation Reactions (Using Standard Methylating Agents)

O-Methylation of Phenols using Dimethyl Sulfate

• Reaction Setup: Dissolve the phenol (1.0 eq) in a suitable solvent like acetone (B3395972) or DMF in a round-bottom flask with a magnetic stirrer.

• Base Addition: Add a base such as potassium carbonate (K₂CO₃, 2-3 eq) to the solution.

• Reagent Addition: Add dimethyl sulfate (1.1 - 1.5 eq) dropwise at room temperature. Caution: Dimethyl sulfate is highly toxic and should be handled with extreme care in a fume hood with appropriate personal protective equipment.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat gently (e.g., 50-60 °C) until the reaction is complete (monitored by TLC).

• Work-up and Purification: Quench the reaction by adding water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

N-Methylation of Amines using Dimethyl Carbonate

• Reaction Setup: In a pressure vessel, combine the amine (1.0 eq), dimethyl carbonate (used as both reagent and solvent), and a catalyst if required (e.g., DBU or a solid base).

• Reaction Conditions: Seal the vessel and heat the mixture to a high temperature (typically 120-180 °C). Monitor the internal pressure and reaction progress.

• Work-up and Purification: After cooling to room temperature, carefully vent the vessel. Remove the excess dimethyl carbonate under reduced pressure. The residue can be purified by distillation or column chromatography.

Conclusion

While the allure of a "magic methyl" group is a powerful driver in drug design, it is crucial to select the appropriate chemical tools for its installation. Methyl formate, despite its name, serves as an effective formylating and carbonylating agent, providing valuable synthetic routes to key intermediates. For direct methylation, researchers should turn to established and well-documented methylating agents, always considering the specific requirements of their substrate and the critical importance of laboratory safety.

References

• 1. Methyl formate - Wikipedia [en.wikipedia.org]
• 2. Methyl formate | HCOOCH3 | CID 7865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. acs.org [acs.org]
• 5. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Installing the “magic methyl” – C–H methylation in synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00973C [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Methyl Formate Production

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of methyl formate (B1220265), with a specific focus on minimizing water content.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My methyl formate synthesis via methanol (B129727) carbonylation is showing low yield. What could be the cause?

A1: Low yield in methanol carbonylation is often linked to catalyst deactivation, which is highly sensitive to water.

• Possible Cause 1: Water in Feedstock. The catalyst used in this process, typically an alkali metal alkoxide like sodium methoxide (B1231860), is readily deactivated by even trace amounts of water.[1][2] Water can be present in the methanol or carbon monoxide feedstock.[3]

• Troubleshooting:

  • Ensure the use of extremely dry methanol.

  • Purify the carbon monoxide gas to remove any water content; it should be very dry.[3]

  • Consider adding water scavengers, though compatibility with the catalyst must be verified.[4]

• Possible Cause 2: Catalyst Decomposition. The alkali metal methoxide catalyst can be converted into inactive products like alkali metal formate or carbonate.[1]

• Troubleshooting:

  • Maintain optimal reaction temperature and pressure as specified in your protocol (typically around 70-80°C and up to 200 bar).[1][2]

  • Investigate catalyst systems that show improved resistance to water, such as those incorporating certain metal carbonyls or nanoclusters, which have demonstrated tolerance to low water concentrations.[5][6]

Q2: I am producing methyl formate through the esterification of formic acid and methanol, but the final product has high water content. How can I resolve this?

A2: The direct esterification of formic acid and methanol is an equilibrium reaction that produces water as a byproduct.[3] High water content in the final product indicates that the equilibrium is not sufficiently shifted towards the product side, or that the water is not being effectively removed.

• Possible Cause 1: Reaction Equilibrium. Water is a product of the reaction, and its presence can shift the equilibrium back towards the reactants, limiting the yield of methyl formate.[7][8]

• Troubleshooting:

  • Use Excess Methanol: Employing a large excess of methanol can shift the equilibrium to favor the formation of methyl formate.[7][9]

  • Continuous Water Removal: Implement a method to continuously remove water as it is formed. This is a highly effective way to drive the reaction to completion.[7][8]

• Possible Cause 2: Inefficient Water Removal Technique. The method used for water removal may not be optimal for your specific setup.

• Troubleshooting:

  • Azeotropic Distillation: Use a Dean-Stark apparatus with a solvent like toluene (B28343) that forms a low-boiling azeotrope with water, effectively removing it from the reaction mixture.[7][10]

  • Drying Agents: Add a suitable desiccant directly to the reaction. Molecular sieves are a common choice.[7][11] Ensure the drying agent is compatible with the reaction conditions.[10]

  • Reactive Distillation: This advanced technique combines reaction and distillation in a single unit, which can significantly improve conversion by continuously separating the products from the reactants and water.[10][12]

Q3: My catalyst appears to be deactivating during methanol dehydrogenation to produce methyl formate. Could water be the issue?

A3: Yes, water can contribute to catalyst deactivation in methanol dehydrogenation processes.

• Possible Cause: Side Reactions and Catalyst Site Blocking. Although not the primary cause, water released during side reactions (like dimethyl ether formation from methanol dehydration on acidic support sites) can interact with intermediates or the catalyst surface.[5] Some catalyst systems are known to be deactivated by water traces in the reaction medium.[4]

• Troubleshooting:

  • Optimize Catalyst Support: Select a catalyst support with minimal acidic sites to reduce methanol dehydration side reactions.[4]

  • Control Reaction Temperature: Higher temperatures can favor side reactions that produce water.[4] Adhere to the optimal temperature range for your specific catalyst.

  • Use Water Scavengers: In some systems, the presence of water scavengers can help maintain sustained catalytic activity.[4]

Data Presentation: Water Removal Techniques

The following table summarizes common methods for removing water during esterification reactions.

Method	Principle	Advantages	Common Issues & Solutions
Azeotropic Distillation (Dean-Stark)	Forms a low-boiling azeotrope of an immiscible solvent (e.g., toluene) and water, which is distilled off.[7][8]	Highly efficient for continuous water removal; drives reaction to completion.[7][10]	Issue: Cloudy or single-phase collection. Solution: Ensure the solvent has low water miscibility and that the condenser is efficient.[10]
In-situ Drying Agents (Desiccants)	A solid drying agent (e.g., molecular sieves, anhydrous MgSO₄) is added to the reaction to absorb water.[7][13]	Simple setup; effective for smaller scale reactions.	Issue: Incomplete reaction. Solution: Ensure a sufficient amount of a compatible and active drying agent is used.[10]
Reactive Distillation	Combines chemical reaction and distillation in a single apparatus to continuously remove products/byproducts.[10]	High conversion rates; simplified process flow.[12]	Issue: Low conversion. Solution: Optimize temperature profile and reflux ratio; check for catalyst deactivation.[10]
Membrane Pervaporation	A selective membrane is used to separate water from the organic mixture via partial vaporization.[10]	Breaks azeotropes; can achieve very high conversion.[10]	Issue: Low water flux. Solution: Check for membrane fouling and ensure sufficient vacuum on the permeate side.[10]

Experimental Protocols

Protocol 1: Water Removal using a Dean-Stark Apparatus

This protocol describes a general procedure for the esterification of formic acid and methanol with azeotropic removal of water.

• Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is thoroughly dried before use.[10]

• Reagents: Charge the flask with formic acid, a 3- to 5-fold molar excess of methanol, and an appropriate water-immiscible solvent (e.g., toluene). Add an acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid).

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. The denser water will separate and collect in the graduated arm of the trap, while the lighter toluene will overflow and return to the reaction flask.[8]

• Monitoring: The reaction progress can be monitored by the amount of water collected. The reaction is considered complete when water no longer accumulates in the trap.[10]

• Workup: Once the reaction is complete, cool the flask to room temperature. The methyl formate can then be purified from the reaction mixture by distillation.

Protocol 2: Analysis of Water Content by Karl Fischer Titration

Karl Fischer (KF) titration is the standard method for determining trace amounts of water in organic samples.

• Apparatus: Use a volumetric or coulometric Karl Fischer titrator. The coulometric method is preferred for very low water content (<0.1%).

• Reagent Preparation: The KF reagent, typically containing iodine, sulfur dioxide, a base (e.g., imidazole), and a solvent (e.g., methanol), must be standardized before use if using the volumetric method.

• Sample Preparation: Accurately weigh a sample of the methyl formate product and inject it into the titration cell of the KF apparatus. The sample size should be chosen based on the expected water content.

• Titration: The titrator will automatically perform the titration. Iodine reacts with water in a 1:1 molar ratio. The endpoint is detected potentiometrically when excess iodine is present.

• Calculation: The instrument's software calculates the water content based on the amount of titrant consumed and the sample weight, typically reporting the result in ppm or weight percentage.

Visualizations

Below are diagrams illustrating key workflows and logical relationships in methyl formate production and troubleshooting.

Caption: High-level workflow for methyl formate synthesis and purification.

Caption: Troubleshooting logic for high water content in methyl formate.

References

• 1. US8957244B2 - Process for preparing methyl formate by reaction of methanol with carbon monoxide in the presence of a catalyst system comprising alkali metal formate and alkali metal alkoxide - Google Patents [patents.google.com]
• 2. US7053239B2 - Method for producing methyl formate - Google Patents [patents.google.com]
• 3. Methyl formate - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Conversion of Green Methanol to Methyl Formate - ProQuest [proquest.com]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. asianpubs.org [asianpubs.org]
• 13. Methyl formate - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Overcoming Methyl Formate Instability in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling the inherent instability of methyl formate (B1220265) in aqueous solutions. Find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the accuracy and reproducibility of your experiments.

Troubleshooting Guide

This guide addresses common issues encountered when working with methyl formate in aqueous environments.

Problem	Possible Causes	Recommended Solutions
Rapid degradation of methyl formate stock solution.	1. Hydrolysis: The primary cause is hydrolysis into formic acid and methanol, which is accelerated by acidic or alkaline conditions.[1][2] 2. Autocatalysis: The formic acid produced from hydrolysis can catalyze further degradation.[1] 3. Improper Storage: High temperatures can increase the rate of hydrolysis.	1. pH Control: Prepare and store methyl formate solutions in a neutral buffer (pH ~7). 2. Low Temperature Storage: Store stock solutions at low temperatures (e.g., in a refrigerator) to slow down the degradation rate.[3] 3. Fresh Preparation: Prepare solutions fresh daily, especially for critical experiments.[3]
Inconsistent or non-reproducible experimental results.	1. Changing Concentration: The concentration of your methyl formate solution may be decreasing over the course of your experiment due to hydrolysis. 2. pH Shift: The formation of formic acid can lower the pH of your solution, potentially affecting your experimental system.	1. Use Buffered Solutions: Conduct experiments in a buffered system to maintain a stable pH. 2. Time-Course Monitoring: If possible, monitor the concentration of methyl formate at the beginning and end of your experiment to quantify any degradation. 3. Standardize Solution Age: Use methyl formate solutions of a consistent age for all related experiments.
Precipitate formation in the reaction mixture.	1. Reaction with Additives: Methyl formate or its degradation products may react with other components in your solution. 2. Catalyst Issues: In industrial processes, catalysts like sodium methoxide (B1231860) can precipitate.[4]	1. Solubility Checks: Verify the solubility of all components in the reaction mixture. 2. Inert Atmosphere: For sensitive reactions, consider working under an inert atmosphere to prevent side reactions.
Difficulty in quantifying methyl formate concentration.	1. Volatility: Methyl formate is highly volatile, which can lead to losses during sample preparation and analysis.[5] 2. Co-elution: In HPLC or GC, peaks for methyl formate and its degradation products (methanol, formic acid) may overlap.	1. Headspace Analysis: For GC, using a headspace autosampler can provide more accurate results for volatile compounds. 2. Method Optimization: Adjust your chromatography method (e.g., column type, mobile phase, temperature program) to achieve better separation. 3. Immediate Analysis: Analyze samples as quickly as possible after preparation to minimize degradation.[3]

Frequently Asked Questions (FAQs)

Q1: Why is methyl formate unstable in water?

A1: Methyl formate is an ester that undergoes hydrolysis in the presence of water. This reaction breaks the ester bond, forming formic acid and methanol. The rate of this hydrolysis is significantly influenced by both pH and temperature.[1][2]

Q2: How does pH affect the stability of methyl formate?

A2: The hydrolysis of methyl formate is catalyzed by both acids (H+ ions) and bases (OH- ions). Therefore, its degradation is fastest in acidic and alkaline solutions and slowest at a neutral pH. The production of formic acid as a hydrolysis product can further accelerate degradation in unbuffered solutions through autocatalysis.[1][6]

Q3: What is the effect of temperature on methyl formate hydrolysis?

A3: Like most chemical reactions, the rate of methyl formate hydrolysis increases with temperature. To maintain the stability of your solutions for a longer period, it is recommended to store them at reduced temperatures, such as in a refrigerator.[3]

Q4: How can I prepare a relatively stable aqueous solution of methyl formate?

A4: To prepare a more stable solution, you should use a neutral buffer (pH ≈ 7) as the solvent. It is also crucial to prepare the solution fresh and keep it cool to minimize hydrolysis. For highly sensitive applications, preparing the solution immediately before use is the best practice.[3]

Q5: What analytical methods are suitable for determining the concentration of methyl formate in an aqueous solution?

A5: Gas chromatography (GC) with a flame ionization detector (FID) is a common and effective method for quantifying methyl formate.[3] High-performance liquid chromatography (HPLC) can also be used, but method development may be required to separate methyl formate from its hydrolysis products.[7]

Data Presentation

The rate of methyl formate hydrolysis is highly dependent on pH and temperature. The following table provides a qualitative summary and representative quantitative data on the hydrolysis rate constant.

Table 1: Influence of pH and Temperature on Methyl Formate Hydrolysis

pH Range	Temperature	Relative Rate of Hydrolysis	Second-Order Rate Constant (k) L mol⁻¹ s⁻¹
Acidic (pH < 7)	Ambient	Fast	Increases with decreasing pH
Neutral (pH ≈ 7)	293 K (20°C)	Slowest	Data from neutral medium studies available[1][2]
343 K (70°C)	Moderate	Rate increases with temperature[1]
Alkaline (pH > 7)	Ambient	Fast	Increases with increasing pH

Note: The provided rate constants are illustrative. For precise kinetic modeling, it is recommended to determine the rate constant under your specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Methyl Formate Aqueous Solution

This protocol describes how to prepare an aqueous solution of methyl formate with enhanced stability for use in various experiments.

Materials:

• Methyl formate (high purity)

• Phosphate (B84403) buffer components (e.g., monobasic and dibasic sodium phosphate) or another suitable neutral buffer system

• High-purity water (e.g., deionized, distilled, or HPLC-grade)

• Volumetric flasks and pipettes

• pH meter

Procedure:

• Prepare a Neutral Buffer Solution:

  • Prepare a stock solution of a suitable buffer (e.g., 0.1 M phosphate buffer).

  • Adjust the pH of the buffer to 7.0 ± 0.2 using a pH meter and dropwise addition of an appropriate acid or base (e.g., phosphoric acid or sodium hydroxide).

• Prepare the Methyl Formate Stock Solution:

  • Due to the volatility of methyl formate, it is recommended to perform this step in a well-ventilated area or a fume hood.

  • Accurately weigh the required amount of methyl formate or measure a precise volume using a calibrated micropipette.

  • Quickly add the methyl formate to a volumetric flask containing the neutral buffer solution.

  • Immediately cap the flask and mix thoroughly by inversion.

• Storage and Handling:

  • Store the prepared solution in a tightly sealed container in a refrigerator to minimize evaporation and hydrolysis.

  • For best results, prepare the solution fresh on the day of use.

Protocol 2: Quantification of Methyl Formate by Gas Chromatography (GC-FID)

This protocol provides a general method for the analysis of methyl formate in aqueous solutions using a gas chromatograph with a flame ionization detector.

Instrumentation and Columns:

• Gas chromatograph equipped with a flame ionization detector (FID)

• Capillary column suitable for volatile organic compounds (e.g., a wax-type column like STABILWAX).[3]

• Headspace autosampler (recommended for best accuracy)

Reagents:

• High-purity methyl formate for standard preparation

• Neutral buffer solution (as used in your experiment) for standard dilution

• Internal standard (optional, but recommended for improved precision)

GC Conditions (Example):

• Column: 60 m x 0.32 mm ID, 1.0 µm film thickness STABILWAX[3]

• Carrier Gas: Helium or Nitrogen

• Injector Temperature: 200°C

• Detector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes

  • Ramp: 10°C/min to 150°C

  • Hold at 150°C for 2 minutes

• Injection Mode: Split or splitless, depending on concentration

Procedure:

• Standard Preparation:

  • Prepare a series of calibration standards by diluting a known amount of methyl formate in the same neutral buffer used for your samples.

  • Prepare these standards fresh daily.[3]

• Sample Preparation:

  • If using a headspace autosampler, transfer a known volume of your sample and standards into headspace vials and seal them.

  • If using direct injection, ensure your samples and standards are at a consistent temperature.

• Analysis:

  • Create a sequence in your GC software including your standards and samples.

  • Run the sequence.

• Data Analysis:

  • Integrate the peak corresponding to methyl formate.

  • Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Determine the concentration of methyl formate in your samples from the calibration curve.

Visualizations

Methyl Formate Hydrolysis Pathway

Workflow for Experiments with Methyl Formate

Troubleshooting Logic Flowchart

References

• 1. researchgate.net [researchgate.net]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. osha.gov [osha.gov]
• 4. Conversion of Green Methanol to Methyl Formate [mdpi.com]
• 5. Methyl formate - Sciencemadness Wiki [sciencemadness.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Peak Tailing of Methyl Formate in GC

Welcome to the technical support center for gas chromatography (GC) analysis. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with peak tailing, specifically for methyl formate (B1220265).

Peak tailing is a common chromatographic problem where the peak asymmetry is skewed, and the latter half of the peak is broader than the front half. This distortion can compromise the accuracy of integration and reduce the resolution between adjacent peaks, leading to unreliable quantification.[1] For a peak to be considered symmetrical, its asymmetry factor (As) or tailing factor (Tf) should be close to 1.0. A value greater than 1.5 typically indicates a problem that requires investigation.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for methyl formate peak tailing?

Peak tailing for a polar compound like methyl formate is often caused by unwanted secondary interactions with active sites within the GC system.[3] These "active sites" are typically exposed silanol (B1196071) groups (Si-OH) on the surfaces of the inlet liner, the column itself (especially at the inlet), or glass wool packing.[1][4] A portion of the methyl formate molecules can interact more strongly with these sites, causing them to be retained longer than the bulk of the sample, which results in a tailing peak.[3]

Q2: My methyl formate peak is tailing, but other non-polar compounds in the same run look symmetrical. What should I investigate first?

This scenario strongly points to a chemical interaction issue rather than a physical or mechanical problem.[5][6] When only polar analytes like methyl formate exhibit tailing, the primary suspect is active sites in the sample flow path.

Recommended Actions:

• Inlet Liner: Replace the current inlet liner with a new, deactivated one. Deactivated liners have their surface silanol groups capped to make them more inert.[2]

• Column Contamination: Trim the front end of the column (approximately 10-20 cm) to remove any accumulated non-volatile residues or areas where the stationary phase has been stripped, exposing active sites.[3][7]

• Column Choice: Ensure you are using a GC column with an appropriate stationary phase. For polar analytes, a polar or mid-polarity column is often best. Using a highly inert column, such as one designed for trace analysis, can also significantly improve peak shape.[1]

Q3: All of my peaks, including the solvent and methyl formate, are tailing. What is the likely cause?

When all peaks in a chromatogram tail, the issue is most likely physical or mechanical, affecting every compound that passes through the system.[3][6] This indicates a disruption in the carrier gas flow path.

Common Culprits:

• Improper Column Installation: The column may be positioned too high or too low in the inlet, creating unswept (dead) volume.[3][8]

• Poor Column Cut: A jagged or uneven cut at the column inlet can create turbulence in the gas flow.[2][3]

• Inlet Contamination: Contamination in the inlet, such as a dirty liner or a failing septum, can affect all compounds.[9]

• Column Blockage: A partial blockage in the column or a blocked inlet frit can distort the sample path.[9][10]

Q4: Can my injection parameters cause peak tailing for methyl formate?

Yes, injection technique and parameters can significantly impact peak shape.

• Column Overload: Injecting too high a concentration of methyl formate can saturate the stationary phase, leading to peak tailing. Try diluting the sample to see if the peak shape improves.[1][10]

• Low Split Ratio: In a split injection, the total flow through the inlet should be sufficient to ensure efficient sample transfer. A minimum total flow of 20 mL/min is recommended. If the split ratio is too low, the flow may not be high enough, causing tailing.[9]

• Solvent Effect Violation (Splitless Injection): If using a splitless injection, the initial oven temperature should be set 10-20°C below the boiling point of the injection solvent. If the temperature is too high, the sample will not focus correctly on the column, which can cause tailing for early-eluting peaks like methyl formate.[9][11]

Troubleshooting Guides and Protocols

This section provides a logical workflow and detailed experimental protocols to diagnose and resolve peak tailing.

Guide 1: General Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting peak tailing. Start by observing the chromatogram to determine if the problem is specific to methyl formate or affects all peaks.

Caption: A step-by-step workflow for diagnosing the root cause of peak tailing.

Guide 2: Addressing Chemical Activity

Polar analytes like methyl formate are prone to secondary interactions with active silanol groups in the GC flow path. This interaction is a primary cause of peak tailing for specific compounds.

Caption: The relationship between active sites and peak tailing for polar analytes.

Guide 3: Experimental Protocols

Protocol 1: Performing Inlet Maintenance [8][9]

• Cooldown: Set the inlet and oven temperatures to a safe, low temperature (e.g., 40°C) and allow the GC to cool down completely.

• Turn Off Gases: Turn off the carrier and other system gases at the instrument.

• Remove Column: Carefully loosen the column nut at the inlet and gently pull the column out.

• Disassemble Inlet: Remove the septum nut and the septum. Then, remove the inlet retaining nut to access the liner.

• Replace Consumables: Using clean forceps, remove the old O-ring and inlet liner. Wipe the metal surfaces with a lint-free cloth dampened with solvent (e.g., methanol (B129727) or hexane) if necessary.

• Reassemble: Place a new O-ring and a new, deactivated liner into the inlet. Reinstall the inlet retaining nut. Place a new septum in the septum nut and tighten it (do not overtighten).

• Reinstall Column: Reinstall the column according to Protocol 3.

• Leak Check: Restore gas flow and perform an electronic leak check to ensure all connections are secure.

Protocol 2: How to Properly Cut a Capillary Column [2][3]

• Prepare: Wear clean, powder-free gloves to handle the column.

• Score: Using a ceramic scoring wafer or a diamond-tipped scribe, gently score the outer polyimide coating of the column. Do not apply excessive pressure.

• Snap: Hold the column on either side of the score and flick it with your finger or pull it straight apart to create a clean break.

• Inspect: Use a small magnifier (~10x) to inspect the cut end. The surface should be flat, smooth, and perfectly perpendicular (90°) to the column wall. If you see jagged edges or shards, repeat the process.

Protocol 3: Correct Column Installation [3][8]

• Prepare Column: Slide the appropriate column nut and ferrule onto the freshly cut end of the column.

• Set Depth: Consult your GC instrument manual for the correct column insertion distance for your specific inlet. This is a critical measurement. Use a ruler or the markings on the inlet to position the ferrule at the precise distance from the column tip.

• Insert and Tighten: Carefully guide the column into the inlet until the ferrule is seated. Hand-tighten the column nut, then use a wrench to tighten it an additional quarter-turn. Overtightening can crush the column or damage the ferrule.

• Confirm: Gently tug on the column to ensure it is held securely by the ferrule.

Quantitative Data Summary

The following tables summarize key parameters and their effects on peak shape, providing a quick reference for adjustments.

Table 1: Common Causes of Peak Tailing and Symptoms

Symptom	Potential Cause	Primary Recommended Action(s)
Only methyl formate or other polar peaks tail	Chemical Activity [3]	Replace the inlet liner with a new, deactivated liner. Trim 10-20 cm from the front of the column.[7]
Column Overload [1]	Dilute the sample and reinject.
Solvent/Phase Polarity Mismatch [9]	Ensure the column stationary phase is appropriate for a polar analyte.
All peaks in the chromatogram tail	Improper Column Installation [8]	Reinstall the column, ensuring the correct insertion depth to avoid dead volume.
Poor Column Cut [2]	Remake the column cut, ensuring it is clean and square.
Inlet Contamination [9]	Perform routine inlet maintenance (replace liner, septum, seal).
Column or Frit Blockage [10]	Backflush the column or replace the inlet frit if applicable.

Table 2: Recommended GC Parameter Adjustments for Peak Shape Issues

Parameter	Issue	Recommended Adjustment	Reference
Initial Oven Temperature (Splitless Injection)	Tailing of early peaks (Solvent Effect Violation)	Decrease the initial temperature to 10-20°C below the boiling point of the solvent.	[9][11]
Split Ratio / Split Vent Flow (Split Injection)	General peak tailing due to inefficient transfer	Increase the split vent flow to ensure a total inlet flow of at least 20-30 mL/min.	[9][11]
Sample Concentration	Tailing that improves upon dilution	Reduce the amount of sample injected by diluting the sample or reducing the injection volume.	[1][10]
Inlet Temperature	Tailing of later eluting peaks	Increase the inlet temperature to ensure complete and rapid volatilization of all analytes.	[3]

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. agilent.com [agilent.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. m.youtube.com [m.youtube.com]

optimization of reaction conditions for methyl formate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of methyl formate (B1220265).

Troubleshooting Guides

Issue 1: Low Methanol (B129727) Conversion Rate

Symptoms: The consumption of methanol is significantly lower than expected, resulting in a low yield of methyl formate.

Possible Causes & Solutions:

• Insufficient Catalyst Activity:

  • Homogeneous Catalysts (e.g., Sodium Methoxide): The catalyst may have degraded due to exposure to water or carbon dioxide. Ensure all reactants and the reaction vessel are scrupulously dry. The water content in methanol and impurities like CO2, O2, and sulfides in the carbon monoxide gas should be less than 1 ppm for optimal performance.[1] Consider using fresh catalyst or adding co-catalysts like pyridine, which can increase the rate constant.[2]

  • Heterogeneous Catalysts (e.g., Copper-based): The catalyst may require activation (reduction) before use. For copper-based catalysts, pre-reduction with hydrogen is often necessary to generate the active metallic copper species.[3] The reduction temperature is crucial; for Cu/SiO2 catalysts, an optimal reduction temperature of 250°C has been reported.[3]

• Unfavorable Reaction Equilibrium (for equilibrium-limited reactions like dehydrogenation):

  • Increase the reaction temperature to shift the equilibrium towards the products. However, be aware that excessively high temperatures can lead to side reactions and catalyst deactivation.[1]

  • Remove products (methyl formate and hydrogen) from the reaction mixture as they are formed to drive the reaction forward.

• Mass Transfer Limitations (for gas-liquid reactions like carbonylation):

  • Ensure efficient stirring or agitation to maximize the contact between the gas (CO) and liquid (methanol) phases.

  • The dissolution of CO into methanol can be a rate-limiting step.

Issue 2: Poor Selectivity to Methyl Formate (High Levels of Byproducts)

Symptoms: Significant formation of undesired products such as dimethyl ether (DME), carbon dioxide, or products from coke formation.

Possible Causes & Solutions:

• Side Reactions:

  • DME Formation: This is common in methanol dehydrogenation and is catalyzed by acidic sites on the catalyst support. Choose a support with low acidity or neutralize existing acid sites.

  • CO2 Formation: Can result from the decomposition of intermediate formaldehyde (B43269), especially in the presence of water. Ensure anhydrous reaction conditions.

  • Coke Formation: Polymerization of formaldehyde or other intermediates on the catalyst surface can lead to deactivation and reduced selectivity. Adding a small amount of palladium to copper-based catalysts can inhibit basic sites that promote coke formation.

• Reaction Temperature Too High: Elevated temperatures can promote decomposition of methyl formate into CO and methanol, particularly with copper-based catalysts (above 210°C). Optimize the temperature to maximize the formation rate of methyl formate while minimizing its decomposition.

• Incorrect Catalyst Composition: The ratio of metals in a multi-component catalyst is critical. For instance, in Cu/MgO catalysts, a high MgO content can lead to more basic sites, promoting polymerization and coke formation.

Issue 3: Catalyst Deactivation

Symptoms: A gradual or rapid decrease in reaction rate and yield over time.

Possible Causes & Solutions:

• Poisoning:

  • Water and CO2: Homogeneous catalysts like sodium methoxide (B1231860) are highly sensitive to these impurities, which convert the active catalyst into inactive species. Rigorous purification of reactants is essential.

  • Sulfur Compounds: Can poison many metal-based catalysts.

• Coke Formation/Fouling: As described above, carbonaceous deposits can block active sites.

  • Regeneration: For heterogeneous catalysts, regeneration by calcination (burning off the coke in air) can restore activity. However, some hard coke may be difficult to remove.

• Sintering or Leaching of Active Components (Heterogeneous Catalysts):

  • High reaction temperatures can cause small metal particles to agglomerate into larger, less active ones.

  • The active metal may leach from the support into the reaction medium. Choose a robust catalyst support and operate at the lowest effective temperature.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing methyl formate?

A1: The two main industrial routes are the carbonylation of methanol and the dehydrogenation of methanol. Liquid-phase carbonylation of methanol using a homogeneous catalyst like sodium methoxide is a widely used process. Dehydrogenation is typically performed in a fixed-bed reactor using a copper-based heterogeneous catalyst.

Q2: How does pressure affect the carbonylation of methanol?

A2: Increasing the carbon monoxide partial pressure generally shifts the reaction equilibrium towards the formation of methyl formate, thus increasing the yield. High-pressure processes can improve the space-time yield but require more expensive equipment.

Q3: What is the role of temperature in the dehydrogenation of methanol?

A3: Temperature has a significant impact. Increasing the temperature generally improves the methanol conversion rate. However, it can also decrease the selectivity towards methyl formate due to the decomposition of the product at higher temperatures. For example, with a CuO/Al2O3 catalyst, increasing the temperature enhances methanol conversion, but the selectivity to methyl formate decreases.

Q4: Can I use a heterogeneous catalyst for methanol carbonylation?

A4: Yes, research has been conducted on heterogeneous catalysts to replace homogeneous ones, which can simplify downstream processing. Strongly basic ion-exchange resins have shown higher activity than sodium methoxide in some studies.

Q5: What are some common byproducts in methyl formate synthesis and how can they be minimized?

A5: In methanol dehydrogenation, dimethyl ether (DME) and carbon dioxide are common byproducts. DME formation is catalyzed by acidic sites on the catalyst support, so using a less acidic support is beneficial. CO2 can form from the decomposition of intermediates in the presence of water, so maintaining anhydrous conditions is important. In carbonylation, side reactions can also lead to byproducts, and maintaining high purity of reactants is key to minimizing them.

Data Presentation: Comparison of Reaction Conditions

Synthesis Route	Catalyst	Temperature (°C)	Pressure (MPa)	Methanol Conversion (%)	Methyl Formate Selectivity (%)	Reference
Methanol Carbonylation	Sodium Methoxide (2.5 wt%)	80	4.5	Low (CO conversion is 95%)	High
Methanol Dehydrogenation	Cu-Zn-Zr/Al2O3	250	Ambient	58.5	90
Methanol Dehydrogenation	CuMgO	250	Ambient	11.7 - 16.7	62.5 - 88.1
Methanol Dehydrogenation	Cu-Zr-K	200 - 500	0.1 - 2.0	32	90
Methanol Oxidation	VTiO nanoparticles in graphene cage	135	Not specified	98.8	High
Methanol Oxidation	Nanoporous Gold	80	Ambient	60	97

Experimental Protocols

Protocol 1: Methanol Dehydrogenation using a CuMgO-based Catalyst

This protocol is based on the nonoxidative dehydrogenation of methanol.

1. Catalyst Preparation and Activation:

• Synthesize the CuMgO catalyst via a co-precipitation method.
• Place 100 mg of the catalyst in a fixed-bed reactor.
• Reduce the catalyst in-situ by flowing a mixture of H2/N2 (e.g., 30 mL/min H2, 20 mL/min N2) at 250 °C for 3 hours.

2. Reaction Procedure:

• After catalyst reduction, switch the gas flow to an inert carrier gas like N2 (e.g., 50 mL/min).
• Introduce a pure methanol stream (e.g., 0.1 mL/min) into an evaporator heated to 200 °C.
• Carry the methanol vapor into the reactor containing the activated catalyst, maintained at the desired reaction temperature (e.g., 250 °C).

3. Product Analysis:

• Analyze the reactor effluent online using a gas chromatograph (GC) to determine the conversion of methanol and the selectivity to methyl formate and other products.

Protocol 2: Methanol Carbonylation using a Homogeneous Catalyst

This protocol describes a typical batch process for methanol carbonylation.

1. Reactor Setup:

• Use a high-pressure autoclave equipped with a stirrer, gas inlet, liquid sampling port, and temperature and pressure controls.
• Ensure the reactor is thoroughly dried to remove any traces of water.

2. Reaction Procedure:

• Charge the autoclave with anhydrous methanol and the catalyst (e.g., sodium methoxide).
• Seal the reactor and purge several times with high-purity carbon monoxide (CO) to remove air.
• Pressurize the reactor with CO to the desired pressure (e.g., 4.5 MPa).
• Heat the reactor to the target temperature (e.g., 80 °C) while stirring vigorously.
• Maintain the pressure by feeding CO as it is consumed.

3. Product Analysis:

• Periodically take liquid samples (if the setup allows) or analyze the final reaction mixture.
• Use GC or other suitable analytical techniques to quantify the concentration of methyl formate, unreacted methanol, and any byproducts.

Visualizations

Caption: Troubleshooting workflow for low methanol conversion.

Caption: Troubleshooting guide for poor product selectivity.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] Kinetics of Methanol Carbonylation to Methyl Formate Catalyzed by Sodium Methoxide | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

minimizing by-product formation in methyl formate reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize by-product formation during methyl formate (B1220265) synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during methyl formate production, offering potential causes and solutions.

1. Issue: Low Selectivity - High Concentration of Dimethyl Ether (DME) By-product

• Question: My reaction is producing a significant amount of dimethyl ether (DME) alongside methyl formate. What is causing this and how can I prevent it?

• Answer:

  • Potential Cause: DME is commonly formed as a by-product in the dehydrogenation of methanol (B129727), particularly when the process involves acid-catalyzed dehydration. The acidic centers are often located on the catalyst carrier material[1]. In methanol carbonylation using alkali methoxide (B1231860) catalysts, DME can be formed through the reaction of the catalyst with methyl formate[2][3].

  • Solution:

    • Catalyst Selection: For methanol dehydrogenation, select a catalyst support with low acidity. For instance, using MgO as a support for a palladium catalyst has shown high selectivity for methyl formate over DME[4].

    • Reaction Conditions: In carbonylation processes, carefully control the catalyst concentration and reaction temperature to minimize the secondary reaction that produces DME.

    • Additive Control: In some catalytic systems, the addition of certain promoters can influence selectivity. For example, adding sodium to a Cu/Cr₂O₃ catalyst can increase methyl formate selectivity[1].

2. Issue: Significant Carbon Monoxide (CO) or Carbon Dioxide (CO₂) Formation

• Question: I am observing high levels of CO and/or CO₂ in my product stream. What are the sources of these gaseous by-products?

• Answer:

  • Potential Cause:

    • CO Formation: In esterification reactions, formic acid can decompose into CO and water, a reaction that can be accelerated by strong acid catalysts like sulfuric acid[5]. During methanol dehydrogenation, methyl formate can decompose at higher temperatures (above 210-250°C) into CO and methanol[1][6]. Higher copper content in CuMgO-based catalysts can also increase CO selectivity[7].

    • CO₂ Formation: During methanol dehydrogenation, CO₂ can be formed from the water-gas-shift reaction involving CO, which is a decomposition product of the formaldehyde (B43269) intermediate[1]. In carbonylation reactions, the presence of CO₂ in the carbon monoxide feed can react with the alkali methoxide catalyst to form inactive carbonates[8][9].

  • Solution:

    • Temperature Control: Maintain the reaction temperature within the optimal range for your specific catalyst system to prevent the thermal decomposition of methyl formate[1]. For example, with certain copper-based catalysts, keeping the temperature below 210°C is crucial[6].

    • Catalyst Choice: For esterification, the inherent acidity of formic acid is often sufficient, and adding a strong acid like H₂SO₄ may be unnecessary and detrimental to the yield[5].

    • Feed Purity: For carbonylation, ensure the carbon monoxide feed has a low CO₂ content to prevent catalyst deactivation and carbonate formation[9].

3. Issue: Rapid Catalyst Deactivation

• Question: My catalyst is losing activity over a short period. What are the common causes of deactivation and how can I improve its stability?

• Answer:

  • Potential Cause:

    • Coke Formation: Polymerization of intermediates like formaldehyde on the catalyst surface can block active sites[1][7].

    • Sintering/Alloy Formation: In Cu/ZnO catalysts, the reduction of ZnO can lead to the formation of a copper-zinc alloy, reducing the active surface area and catalytic activity[1].

    • Poisoning: Traces of water or CO₂ in the feed for carbonylation reactions can react with alkali methoxide catalysts to form inactive species like formates and carbonates[2][3].

  • Solution:

    • Catalyst Promoters: Incorporating elements like Aluminum (Al) or Chromium (Cr) into Cu/ZnO catalysts can suppress the reduction of ZnO, thereby improving stability[1].

    • Feed Purification: For carbonylation, use extremely dry methanol and a CO feed with minimal CO₂ to prevent the formation of inactive catalyst degradation products[2][5].

    • Regeneration: Deactivation by coke formation can sometimes be reversed. For example, spent CuMgO-based catalysts can be regenerated by calcination in air to remove the coke[7].

    • Reaction Conditions: Adding CO₂ to the feed in methanol dehydrogenation over a Cu/ZnO catalyst has been shown to retard deactivation[6].

4. Issue: Formation of Solid Precipitates in Homogeneous Catalysis

• Question: In my methanol carbonylation process, solid precipitates are forming and blocking pipes (B44673) and valves. What are these solids and how can their formation be managed?

• Answer:

  • Potential Cause: The solid precipitates are typically alkali metal formates, which are by-products of side reactions. These formates have limited solubility in the reaction medium, especially at high methyl formate concentrations[3]. The reactions involve the alkali methoxide catalyst reacting with either traces of water or the methyl formate product itself[2][3].

  • Solution:

    • Control Conversion Rate: Limiting the methanol conversion can keep the methyl formate concentration lower, which reduces the risk of formate precipitation. However, this negatively impacts space-time yield[3].

    • Solubilizing Agents: The addition of poly(ethylene glycol) can help reduce encrustation and blockage by increasing the solubility of sodium formate[9].

    • Process Design: Implement a desalting apparatus to remove catalyst degradation products before recirculating the catalyst to the reactor[2].

    • Catalyst System: A patented approach involves using a catalyst system comprising both alkali metal formate and alkali metal alkoxide, where the molar ratio of formate to alkoxide is greater than 1. This system is designed to manage the presence of the formate by-product effectively[2].

Frequently Asked Questions (FAQs)

Q1: What are the primary by-products in the main synthesis routes for methyl formate? A1:

• Methanol Carbonylation: The main by-products are alkali metal formates and dimethyl ether, which arise from side reactions involving the homogeneous alkali methoxide catalyst. Inactive carbonates can also form if CO₂ is present in the feed gas[2][3][8].

• Methanol Dehydrogenation: Common by-products include dimethyl ether (DME), carbon monoxide (CO), and carbon dioxide (CO₂). Coke formation on the catalyst surface can also occur[1][7].

• Esterification of Formic Acid and Methanol: Water is an inherent by-product of the esterification reaction. Carbon monoxide can also be produced from the decomposition of formic acid, especially in the presence of a strong acid catalyst[5].

Q2: How can I effectively purify the final methyl formate product? A2: Due to its low boiling point (31-32°C), methyl formate is readily purified by fractional distillation[5]. For products from esterification, the crude distillate can first be washed with a saturated sodium chloride solution to remove methanol and neutralized with sodium carbonate. Subsequently, it can be dried using a drying agent like anhydrous calcium chloride or magnesium sulfate (B86663) before the final distillation[5][10]. In industrial waste streams, simple distillation can achieve a purity of over 99 wt%[11].

Q3: How does reaction temperature influence by-product formation? A3: Temperature is a critical parameter. For instance, in methanol dehydrogenation, higher temperatures (e.g., above 250°C) can lead to the decomposition of methyl formate into CO and methanol[1]. In the selective oxidation of methanol on gold catalysts, the selectivity towards methyl formate shows a maximum at a specific temperature (e.g., around 230-250 K on a stepped Au(332) surface), beyond which overoxidation to CO₂ becomes more prominent[12][13].

Q4: What are the key safety considerations when handling methyl formate? A4: Methyl formate is a colorless, highly volatile, and flammable liquid with a low boiling point (31-32°C) and a low flash point (-19°C)[5].

• Inhalation: Vapors can irritate the lungs, so work should be conducted in a well-ventilated area[5].

• Flammability: It can form explosive mixtures with air. It burns with a nearly invisible flame, similar to methanol, which poses a significant safety hazard. Mixing with a solvent like acetone (B3395972) or ethanol (B145695) can make the flame visible[5].

• Storage: Due to its high vapor pressure, it must be stored in tightly sealed containers, away from heat sources, and preferably refrigerated, especially in warm climates[5].

Data on By-Product Formation

Table 1: Influence of Catalyst and Support on By-Product Formation in Methanol Dehydrogenation

Catalyst	Support	Temperature (°C)	Methanol Conversion (%)	Methyl Formate Selectivity (%)	Main By-products	Reference
1 wt% Pd	MgO	150	~40	High	CO, Methanol	[4]
5 wt% Pd	γ-Al₂O₃	150	< 33	Lower	CO, Methanol, DME	[4]
Cu-Al	-	320	N/A	Quantitative	Negligible	[1]
Cu/ZnO	-	N/A	N/A	Decreases with time	CO, CO₂, DME	[1]

Table 2: Effect of Additives in Methanol Carbonylation using Sodium Methoxide Catalyst

Additive(s)	CO₂ Presence	Methanol Conversion (%)	Methyl Formate Yield (%)	Notes	Reference
None	No	>80	~65	Baseline performance	[1]
None	Yes	8	6	Drastic reduction in performance	[1]
Triethylamine + Epoxy Butane	Yes	82	64	Additives improve resistance to CO₂	[1]
Potassium Formate (2.5 wt%)	No	N/A	22% increase vs. no formate	Formate acts as a co-catalyst	[2]

Experimental Protocols

Protocol 1: Laboratory Scale Synthesis of Methyl Formate via Esterification

• Objective: To synthesize methyl formate from formic acid and methanol.

• Materials: Anhydrous formic acid, dry methanol, anhydrous calcium chloride (optional, as desiccant)[5].

• Procedure:

  • Combine anhydrous formic acid and dry methanol in a round-bottom flask. Formic acid is acidic enough to self-catalyze the reaction, so an additional acid catalyst is not required and may promote by-product formation[5].

  • Add a desiccant such as anhydrous calcium chloride to the flask. This helps to remove the water formed during the reaction, shifting the equilibrium towards the product side[5].

  • Set up for simple distillation with a well-cooled condenser.

  • Gently heat the mixture. The low boiling point of methyl formate (31-32°C) allows it to be distilled off as it is formed. Be cautious of bumping due to the low boiling point; using boiling chips or a magnetic stirrer is essential[5].

  • Collect the distillate, which will be crude methyl formate containing some unreacted methanol and water.

• Purification:

  • Wash the collected distillate multiple times with a saturated sodium chloride solution to remove the bulk of the methanol[10].

  • Neutralize any remaining acid with a dilute sodium carbonate solution[10].

  • Separate the organic layer and dry it over a suitable drying agent like anhydrous magnesium sulfate or fused calcium chloride for several hours[5][10].

  • Perform a final fractional distillation to obtain pure methyl formate[5].

Protocol 2: General Procedure for Catalytic Dehydrogenation of Methanol

• Objective: To produce methyl formate via gas-phase dehydrogenation of methanol over a heterogeneous catalyst.

• Setup: A fixed-bed flow reactor system is typically used. The system includes a methanol feed system (e.g., a syringe pump), a vaporizer, a preheater, the fixed-bed reactor containing the catalyst, a condenser to collect liquid products, and a gas chromatograph (GC) for online analysis of both gas and liquid phases[7].

• Catalyst Activation: The catalyst (e.g., CuMgO) is typically reduced in-situ before the reaction. This is done by flowing a dilute hydrogen gas mixture (e.g., 5% H₂ in N₂) over the catalyst bed at an elevated temperature (e.g., 400°C) for several hours[7].

• Procedure:

  • After catalyst reduction, purge the system with an inert gas like nitrogen.

  • Set the reactor to the desired reaction temperature (e.g., 200-300°C).

  • Introduce a carrier gas (e.g., nitrogen or hydrogen) at a controlled flow rate.

  • Feed methanol into the vaporizer using a syringe pump. The vaporized methanol is mixed with the carrier gas and passed through the heated catalyst bed.

  • The reactor effluent is cooled in a condenser. Liquid products (methyl formate, unreacted methanol) are collected in a cold trap.

  • The gaseous products (H₂, CO, CO₂, DME) and a portion of the liquid products are analyzed using a GC equipped with appropriate columns (e.g., a packed column for gases and a capillary column like CP-wax for oxygenates) and detectors (TCD for permanent gases, FID for organic compounds)[7].

Visualizations

Caption: Troubleshooting workflow for by-product formation in methyl formate synthesis.

Caption: Simplified reaction pathways in methanol dehydrogenation to methyl formate.

Caption: Key mechanisms leading to catalyst deactivation in methyl formate synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. US8957244B2 - Process for preparing methyl formate by reaction of methanol with carbon monoxide in the presence of a catalyst system comprising alkali metal formate and alkali metal alkoxide - Google Patents [patents.google.com]
• 3. Page loading... [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. Methyl formate - Sciencemadness Wiki [sciencemadness.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. US6921833B1 - Method for the continuous production of methyl formate - Google Patents [patents.google.com]
• 9. ecoquery.ecoinvent.org [ecoquery.ecoinvent.org]
• 10. prepchem.com [prepchem.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Selective Oxidation of Methanol to Methyl Formate on Gold: The Role of Low-Coordinated Sites Revealed by Isothermal Pulsed Molecular Beam Experiments and AIMD Simulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Efficacy of Methyl Formate as a Fumigant

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing the use of methyl formate (B1220265) as a fumigant. Due to the limited availability of recent, detailed efficacy data and protocols specifically for methyl formate, this guide also includes extensive information on the closely related and more widely documented fumigant, ethyl formate. Researchers should use the ethyl formate data as a comparative reference and a starting point for developing and validating protocols for methyl formate.

Troubleshooting Guide

This guide addresses common issues encountered during fumigation experiments with formate esters.

Problem	Potential Cause	Troubleshooting Steps
Low insect mortality	Inadequate Concentration × Time (Ct) product: The cumulative exposure of the target pest to the fumigant may be insufficient.	- Increase the initial concentration of methyl formate. - Extend the fumigation duration. - Ensure the fumigation chamber is properly sealed to prevent leaks.
High Sorption: The fumigant is being absorbed by the commodity or the fumigation chamber surfaces, reducing the concentration in the air.	- Increase the initial dosage to compensate for anticipated sorption. - Reduce the loading ratio of the commodity within the chamber if possible. - Consider using a chamber made of less sorptive materials.
Low Temperature: Lower temperatures can decrease the metabolic rate of insects, reducing fumigant uptake.[1]	- Increase the ambient temperature to the optimal range for the target pest's susceptibility (e.g., above 15°C for many stored-product insects).[2] - If temperature cannot be increased, a higher Ct product (higher concentration or longer exposure) will be necessary.
Insect Resistance: The target pest population may have developed resistance to fumigants.	- Consider using a synergistic approach, such as combining methyl formate with carbon dioxide or other fumigants like methyl isothiocyanate (as has been explored with ethyl formate).[3][4] - Rotate fumigants to mitigate the development of resistance.
Inconsistent results between experiments	Variable Environmental Conditions: Fluctuations in temperature and humidity can significantly impact fumigant efficacy.	- Precisely control and monitor temperature and humidity within the fumigation chamber for each experiment. - Document all environmental parameters for each trial to identify potential sources of variation.
Inaccurate Dosing: Incorrect calculation or application of the fumigant dosage.	- Calibrate all equipment used for measuring and dispensing the fumigant. - Account for the volume of the commodity when calculating the headspace for fumigant application.
Damage to commodities (Phytotoxicity)	High Fumigant Concentration or Exposure Time: The applied dosage may be too high for the specific commodity.	- Conduct preliminary trials with varying concentrations and exposure times to determine the phytotoxicity threshold for the commodity . - For sensitive commodities, start with a lower concentration and gradually increase as needed, while monitoring for any adverse effects.[5]
High Humidity: Increased humidity can sometimes exacerbate phytotoxic effects.	- If possible, control the humidity within the fumigation chamber to a moderate level.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is the primary mode of action for methyl formate as a fumigant?

The mode of action for formate esters like methyl formate is generally attributed to their hydrolysis into formic acid within the insect's body. This resulting formic acid is thought to inhibit cytochrome c oxidase, a critical enzyme in the electron transport chain, leading to a reduction in oxidative phosphorylation and a depletion of cellular energy (ATP), ultimately causing mortality.

Q2: Is methyl formate flammable?

Yes, methyl formate is a flammable liquid.[6] To mitigate this risk, it can be used in combination with a non-flammable gas like carbon dioxide, a practice that has been well-documented for ethyl formate.[4][7]

Q3: What are the advantages of using methyl formate over other fumigants like methyl bromide or phosphine?

Methyl formate, similar to ethyl formate, offers several potential advantages:

• Rapid Action: It tends to be a faster-acting fumigant compared to phosphine, which can require long exposure periods.[8][9]

• Favorable Residue Profile: It breaks down into naturally occurring compounds (methanol and formic acid).

• Efficacy at Lower Temperatures: Formate esters have shown efficacy at lower temperatures where other fumigants may be less effective.[9]

• Alternative for Resistant Pests: It can be an effective tool for managing insect populations that have developed resistance to other fumigants like phosphine.[8]

Experimental Design & Protocols

Q4: How do I determine the optimal concentration and exposure time for my experiment?

The optimal concentration and exposure time, which together determine the Concentration × Time (Ct) product, are critical for efficacy and will depend on several factors:

• Target Pest: Different insect species and life stages have varying tolerances.

• Commodity: The type of material being fumigated will affect sorption rates.

• Temperature and Humidity: As discussed, these environmental factors significantly influence fumigant performance.

It is essential to conduct dose-response trials to determine the LCt50 and LCt99 (the Ct product required to kill 50% and 99% of the pest population, respectively) for your specific experimental conditions.

Q5: How does temperature affect the efficacy of methyl formate?

Generally, increasing the temperature within a certain range (e.g., 10°C to 35°C) increases the efficacy of a fumigant.[1] This is due to the increased respiration rate of the insects, leading to greater uptake of the fumigant.[1] Conversely, at lower temperatures, a higher dosage or longer exposure time is typically required to achieve the same level of mortality.

Q6: How does humidity influence fumigation with methyl formate?

The effect of humidity can be complex. For ethyl formate, higher humidity has been shown to increase mortality in some cases.[4] However, high humidity can also increase the risk of phytotoxicity in some commodities. The optimal humidity level should be determined based on the specific commodity and target pest.

Q7: What is fumigant sorption and how can I account for it?

Sorption is the process by which the fumigant is absorbed or adsorbed by the commodity being treated and the surfaces of the fumigation chamber. This reduces the concentration of the fumigant in the air and available to the target pest. The rate of sorption depends on the fumigant, the commodity, the temperature, and the loading ratio. To account for sorption, it may be necessary to use a higher initial dose of methyl formate. The extent of sorption can be quantified by measuring the fumigant concentration in the headspace over time.

Quantitative Data Summary

The following tables summarize efficacy data for ethyl formate, which can serve as a valuable reference for designing experiments with methyl formate.

Table 1: Efficacy of Ethyl Formate Against Various Pests

Target Pest	Commodity	Temperature (°C)	Concentration (g/m³)	Exposure Time (h)	Mortality (%)	Reference
Achatina fulica (Giant African Snail)	Orchids	15	35	4	100	[10]
Lycoriella mali (Mushroom Fly)	Orchids	15	35	4	100	[10]
Planococcus citri (Citrus Mealybug) Eggs	Citrus Fruit	5	70	4	76.9 - 98.3	[11]
Stored Grain Insects	Grain	15 & 25	193	1	≥ 92
Bemisia tabaci (Whitefly)	Yellow Melon	Ambient	2	2	100	[12]

Table 2: LCt99 Values for Ethyl Formate Against Selected Pests

Target Pest	Temperature (°C)	LCt99 (g h/m³)	Reference
Achatina fulica	15	68.1	[10]
Lycoriella mali	15	73.1	[10]

Experimental Protocols

Protocol 1: General Laboratory-Scale Fumigation Efficacy Trial

This protocol outlines a general procedure for assessing the efficacy of methyl formate against a target insect pest in a laboratory setting.

• Preparation of Fumigation Chambers:

  • Use sealed desiccators or other gas-tight containers of a known volume.

  • Place a small fan or magnetic stirrer inside to ensure even gas distribution.

  • Equip the chamber with a port for injecting the fumigant and another for gas sampling.

• Insect and Commodity Preparation:

  • Culture the target insect species to obtain a sufficient number of individuals of a specific life stage.

  • Place a known number of insects in a small, ventilated container.

  • If testing with a commodity, place a known weight of the commodity into the chamber.

• Fumigant Application:

  • Calculate the required amount of liquid methyl formate to achieve the target concentration in the chamber's headspace.

  • Inject the calculated amount of methyl formate through the injection port onto a filter paper or into a small dish to facilitate evaporation.

• Fumigation and Monitoring:

  • Maintain the fumigation chamber at a constant, monitored temperature and humidity.

  • At predetermined intervals (e.g., 0.5, 1, 2, 4, 8, 24 hours), draw a gas sample from the sampling port using a gas-tight syringe.

  • Analyze the gas sample using a gas chromatograph (GC) equipped with a suitable detector (e.g., Flame Ionization Detector - FID) to determine the fumigant concentration.

• Termination and Aeration:

  • After the desired exposure time, open the fumigation chamber in a fume hood to safely ventilate the fumigant.

  • Remove the insect container and the commodity.

• Mortality Assessment:

  • Transfer the insects to a clean container with a food source.

  • Assess mortality at 24, 48, and 72 hours post-fumigation. Insects that are immobile or unresponsive to probing with a fine brush are considered dead.

  • Include a control group that undergoes the same procedure without the introduction of the fumigant.

• Data Analysis:

  • Calculate the Concentration × Time (Ct) product from the concentration monitoring data.

  • Use probit analysis to determine the LCt50 and LCt99 values.

Visualizations

Conceptual Signaling Pathway for Formate Ester Toxicity

References

• 1. Manual of fumigation for insect control - Principles of fumigation (cont.) [fao.org]
• 2. storedgrain.com.au [storedgrain.com.au]
• 3. researchgate.net [researchgate.net]
• 4. entsocnsw.org.au [entsocnsw.org.au]
• 5. researchgate.net [researchgate.net]
• 6. Methyl formate - Wikipedia [en.wikipedia.org]
• 7. [PDF] Ethyl formate fumigation an overview update | Semantic Scholar [semanticscholar.org]
• 8. caf.phtcenter.com [caf.phtcenter.com]
• 9. entsocnsw.org.au [entsocnsw.org.au]
• 10. mdpi.com [mdpi.com]
• 11. academic.oup.com [academic.oup.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Resolving Matrix Effects in Methyl Formate Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve matrix effects encountered during the gas chromatography-mass spectrometry (GC-MS) analysis of methyl formate (B1220265).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the GC-MS analysis of methyl formate?

In GC-MS analysis, a "matrix effect" refers to the alteration of the analytical signal of a target analyte, such as methyl formate, due to co-eluting compounds from the sample matrix.[1][2] This interference can lead to either an unexpected increase (enhancement) or decrease (suppression) in the signal, compromising the accuracy, reproducibility, and sensitivity of the quantification.[1][3]

Q2: What causes these matrix effects in a GC system?

The primary cause of matrix effects in GC-MS is the phenomenon known as "matrix-induced enhancement".[1] This occurs when non-volatile components from the sample accumulate in the GC inlet liner. These components can mask active sites where analytes might otherwise adsorb or degrade, effectively protecting the methyl formate molecules and leading to a stronger, artificially high signal response. While less common in GC-MS, signal suppression can also occur due to competition for ionization in the MS source or interference with the analyte's transfer from the GC to the MS.

Q3: How can I determine if my methyl formate analysis is affected by matrix effects?

To diagnose matrix effects, you can compare the analytical response of methyl formate in a pure solvent standard versus its response in a matrix-matched standard.

• Solvent Standard: A known concentration of methyl formate is prepared in a pure solvent.

• Matrix-Matched Standard: The same known concentration of methyl formate is spiked into a blank sample matrix (a sample known to be free of the analyte).

A significant difference in the signal intensity between these two standards indicates the presence of matrix effects. A higher response in the matrix-matched standard suggests signal enhancement, while a lower response points to signal suppression.

Troubleshooting Guide

Problem: My methyl formate peak area is significantly higher in samples than in my solvent standards, leading to inaccurate quantification (>100% recovery).

This is a classic sign of matrix-induced signal enhancement. Non-volatile matrix components are likely protecting the analyte in the GC inlet.

Detailed Methodologies & Protocols

Sample Preparation Techniques to Minimize Matrix Interference

Effective sample preparation is the first line of defense. The goal is to isolate methyl formate from non-volatile matrix components. For a volatile compound like methyl formate, headspace techniques are ideal.

This technique analyzes the vapor phase above the sample, leaving non-volatile matrix components behind in the liquid or solid phase.

• Protocol: Headspace Analysis of Formate (as Methyl Formate) in Biological Fluids

  • Sample Preparation: Place 100 µL of the sample (e.g., serum, whole blood) into a headspace vial.

  • Internal Standard: Add an internal standard. Sodium propionate (B1217596) is a suitable choice as it can be derivatized alongside the formate.

  • Derivatization: Add 100 µL of methanol (B129727) and 100 µL of concentrated sulfuric acid to convert formate to the more volatile methyl formate.

  • Incubation: Seal the vial and incubate at a controlled temperature (e.g., 35°C for 30 minutes) to allow the methyl formate to equilibrate in the headspace.

  • Injection: Inject a known volume (e.g., 0.5 mL) of the headspace vapor into the GC-MS.

SPME is a solvent-free technique that uses a coated fiber to extract and concentrate analytes from a sample's headspace. This method is excellent for isolating volatile compounds from complex matrices.

• Protocol: Headspace SPME (HS-SPME) for Volatiles

  • Sample Preparation: Place the sample into a vial equipped with a magnetic stir bar.

  • Fiber Exposure: Seal the vial and expose the SPME fiber to the headspace above the sample. Gentle heating and agitation can improve extraction efficiency.

  • Extraction: Allow the analytes to partition onto the fiber coating for a set time (e.g., 15-30 minutes).

  • Desorption: Retract the fiber and immediately insert it into the hot GC inlet, where the trapped analytes are thermally desorbed onto the column.

Technique	Principle	Advantage for Methyl Formate	Considerations
Headspace (HS)	Analysis of the vapor phase in equilibrium with the sample.	Excellent for separating volatile analytes from non-volatile matrix components.	Requires optimization of incubation time and temperature.
SPME	Analyte extraction and concentration onto a coated fiber.	Solvent-free, high sensitivity, and effectively isolates analytes from the matrix.	Fiber coating must be selected based on analyte polarity. Requires optimization of extraction time and temperature.
Sample Dilution	Reducing the concentration of all matrix components.	Simple and can reduce matrix effects if the analyte concentration is high enough for detection post-dilution.	May lower the analyte concentration below the limit of quantification (LOQ).

Calibration Strategies to Compensate for Matrix Effects

When sample preparation cannot completely eliminate interferences, specific calibration strategies are necessary.

This is the recommended approach when a representative blank matrix (a sample free of methyl formate) is available.

• Protocol:

  • Obtain a blank sample matrix that is as close as possible to the unknown samples.

  • Prepare a series of calibration standards by spiking the blank matrix with known concentrations of methyl formate.

  • Process these matrix-matched calibrants and the unknown samples using the exact same analytical procedure.

  • The resulting calibration curve inherently accounts for the signal enhancement or suppression caused by the matrix.

SAM is the most accurate method when a blank matrix is unavailable or when the matrix composition varies significantly between samples.

• Protocol:

  • Divide a single unknown sample into several equal aliquots (e.g., four vials).

  • Keep one aliquot as is (the unknown).

  • Spike the remaining aliquots with increasing, known amounts of a methyl formate standard.

  • Analyze all aliquots under the same conditions.

  • Plot the instrument response (peak area) versus the concentration of the added standard.

  • The absolute concentration of methyl formate in the original sample is determined by extrapolating the linear regression line to the x-intercept.

Method	When to Use	Pros	Cons
External (in Solvent)	Only for very simple, clean matrices with no expected matrix effects.	Simple and fast to prepare.	Highly inaccurate in the presence of matrix effects.
Matrix-Matched	When a representative blank matrix is available.	Accurately compensates for consistent matrix effects.	Finding a true blank matrix can be difficult; effects may vary between samples.
Standard Addition	For complex matrices, when no blank is available, or when matrix varies between samples.	Considered the gold standard for accuracy in complex samples; corrects for matrix effects specific to each sample.	Labor-intensive as each sample requires its own calibration curve.

Using an Internal Standard (IS)

Adding a known amount of an internal standard to all samples, standards, and blanks can help correct for variations in injection volume and some matrix effects. For best results, a stable isotope-labeled (SIL) version of the analyte is preferred, though for methyl formate, a compound with similar chemical properties and retention time can be effective.

• Example from Literature: In the analysis of formate in biological fluids (derivatized to methyl formate), sodium propionate has been successfully used as an internal standard because it undergoes a similar methylation reaction. Another option used is acetonitrile .

Quantitative Data Summary

The following table summarizes validation data from a headspace GC-FID method for the simultaneous analysis of methanol, ethanol, and formate (as methyl formate) in postmortem biological samples. This illustrates the performance metrics achievable with a properly optimized method.

Analyte	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery Rate
Formic Acid	0.992	0.5 mg/dL	1.5 mg/dL	>89%
Methanol	0.999	0.5 mg/dL	1.5 mg/dL	>89%
Ethanol	0.999	0.5 mg/dL	1.5 mg/dL	>89%
Data sourced from a study on postmortem blood and vitreous samples.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 2. Analysis Results : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Technical Support Center: Enhancing the Shelf-Life of Methyl Formate Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the shelf-life of methyl formate (B1220265) solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for methyl formate?

A1: Methyl formate primarily degrades through two main pathways:

• Hydrolysis: This is the most common degradation pathway in the presence of water. Methyl formate reacts with water to form formic acid and methanol (B129727). This reaction can be catalyzed by both acids and bases.[1][2] The reaction is reversible, but the equilibrium can be shifted depending on the conditions.[1]

• Thermal Decomposition: At elevated temperatures, methyl formate can decompose. The major products of thermal decomposition in the gas phase are methanol and carbon monoxide.[3][4][5]

Q2: What factors accelerate the degradation of methyl formate solutions?

A2: Several factors can accelerate the degradation of methyl formate:

• Presence of Water: Water is a key reactant in the hydrolysis of methyl formate. The rate of hydrolysis is dependent on the concentration of water.

• pH: The hydrolysis of methyl formate is significantly influenced by pH. The rate of hydrolysis increases in both acidic and alkaline conditions.[6][7]

• Temperature: Higher temperatures increase the rates of both hydrolysis and thermal decomposition.[8][9]

• Presence of Catalysts: Acids, bases, and certain enzymes can catalyze the hydrolysis of methyl formate, increasing its degradation rate.[1][10]

Q3: How can I enhance the shelf-life of my methyl formate solutions?

A3: To enhance the shelf-life of methyl formate solutions, consider the following:

• Minimize Water Content: Use anhydrous solvents and reagents whenever possible to reduce the rate of hydrolysis.

• Control pH: Maintain a neutral pH to minimize acid- and base-catalyzed hydrolysis. Buffering the solution may be beneficial if the experimental conditions allow.

• Low Temperature Storage: Store methyl formate solutions at low temperatures (e.g., in a refrigerator) to decrease the rates of both hydrolysis and thermal decomposition.[11]

• Inert Atmosphere: Storing solutions under an inert atmosphere (e.g., nitrogen or argon) can help prevent contamination with atmospheric moisture.

• Use of Stabilizers: In some industrial applications, complexing agents or other stabilizers are used to reduce degradation.[12] The suitability of such additives depends on the specific application.

Q4: What are the signs of methyl formate degradation in my solution?

A4: Signs of methyl formate degradation include:

• Change in pH: The formation of formic acid during hydrolysis will lead to a decrease in the pH of the solution.

• Presence of Degradation Products: Detection of formic acid or methanol in your solution using analytical techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC) is a direct indicator of degradation.

• Inconsistent Experimental Results: If you observe variability or unexpected outcomes in your experiments, it could be due to the degradation of your methyl formate solution and the presence of impurities.

Troubleshooting Guides

Issue 1: Rapid Decrease in pH of the Methyl Formate Solution

• Possible Cause: Acid-catalyzed hydrolysis of methyl formate is occurring, leading to the formation of formic acid.

• Troubleshooting Steps:

  • Verify Water Content: Ensure that all solvents and reagents used are anhydrous.

  • Check for Acidic Contaminants: Test the starting materials for any acidic impurities.

  • Buffer the Solution: If compatible with your experiment, use a neutral buffer to maintain a stable pH.

  • Store at Lower Temperatures: Reducing the storage temperature will slow down the hydrolysis reaction.

Issue 2: Inconsistent Purity of Methyl Formate Detected by GC Analysis

• Possible Cause: The methyl formate is degrading during storage or analysis.

• Troubleshooting Steps:

  • Review Storage Conditions: Confirm that the solution is stored in a tightly sealed container at a low temperature and protected from moisture.

  • Analyze Freshly Prepared Solutions: Compare the purity of aged solutions with freshly prepared ones to determine the rate of degradation under your storage conditions.

  • Optimize GC Method: Ensure that the GC inlet temperature is not excessively high, as this could cause thermal decomposition of methyl formate during analysis. A lower injection temperature should be considered.

  • Use an Internal Standard: Incorporate an internal standard in your GC analysis for more accurate quantification and to account for any variations in injection volume.

Issue 3: Unexpected Side Reactions in a Synthesis Involving Methyl Formate

• Possible Cause: The degradation products of methyl formate (formic acid and methanol) are participating in unintended reactions.

• Troubleshooting Steps:

  • Confirm Purity Before Use: Always analyze the purity of your methyl formate solution immediately before use.

  • Purify Methyl Formate if Necessary: If degradation has occurred, consider purifying the methyl formate by distillation before use.

  • Consider the Reactivity of Degradation Products: Evaluate whether formic acid or methanol could interfere with your desired reaction pathway. If so, take steps to minimize their presence.

Data Presentation

Table 1: Factors Affecting Methyl Formate Hydrolysis Rate

Factor	Effect on Hydrolysis Rate	Reference
Water Concentration	Increased water concentration leads to a higher rate of hydrolysis.	[1]
Temperature	Higher temperatures significantly increase the rate of hydrolysis.	[8][9]
pH	The rate is minimized at neutral pH and increases in both acidic and basic conditions.	[6][7]
Acid Catalysts	Strong and weak acids catalyze the hydrolysis reaction.	[1][2]
Base Catalysts	Strong and weak bases catalyze the hydrolysis reaction.	[1]

Table 2: Kinetic Data for Methyl Formate Decomposition

Decomposition Pathway	Rate Constant (k)	Temperature Range	Reference
Thermal Decomposition	k = 2.128 x 10¹² T⁰·⁷³⁵ exp(-34535/T) s⁻¹	High Temperature	[4]
Hydrolysis (Neutral)	Dependent on temperature and reactant concentrations.	293-343 K	[8]

Experimental Protocols

Protocol 1: Monitoring Methyl Formate Concentration by Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To quantify the concentration of methyl formate in a solution and monitor its stability over time.

Materials:

• Gas chromatograph with a flame ionization detector (GC-FID)

• Capillary column suitable for volatile organic compounds (e.g., DB-Wax or equivalent)[13]

• Autosampler vials and caps

• Syringes for sample preparation

• Methyl formate standard of known purity

• Anhydrous solvent (e.g., the solvent used in the experimental solution)

• Internal standard (e.g., n-propanol)[13]

Procedure:

• Instrument Setup:

  • Install a suitable capillary column in the GC.

  • Set the GC parameters. A typical starting point for a wax column could be:[13]

    • Injector Temperature: 120°C

    • Detector Temperature: 250°C

    • Oven Program: 40°C (hold for 2 min), then ramp to 100°C at 10°C/min.

    • Carrier Gas (Helium) Flow Rate: 1-2 mL/min

    • Split Ratio: 10:1

• Standard Preparation:

  • Prepare a stock solution of the internal standard (e.g., 1% v/v n-propanol in the anhydrous solvent).

  • Prepare a series of calibration standards by accurately weighing known amounts of methyl formate into volumetric flasks, adding a fixed amount of the internal standard stock solution, and diluting to volume with the anhydrous solvent.

• Sample Preparation:

  • Accurately transfer a known volume or weight of the methyl formate solution to be analyzed into a volumetric flask.

  • Add the same fixed amount of the internal standard stock solution as used for the calibration standards.

  • Dilute to volume with the anhydrous solvent.

• Analysis:

  • Inject the calibration standards into the GC-FID to generate a calibration curve by plotting the ratio of the peak area of methyl formate to the peak area of the internal standard against the concentration of methyl formate.

  • Inject the prepared sample solution into the GC-FID.

  • Determine the ratio of the peak area of methyl formate to the peak area of the internal standard in the sample.

  • Calculate the concentration of methyl formate in the sample using the calibration curve.

• Stability Study:

  • For a stability study, analyze the sample at defined time points (e.g., 0, 24, 48, 72 hours) under specific storage conditions.

  • Plot the concentration of methyl formate versus time to determine the degradation rate.

Protocol 2: Accelerated Stability Testing of Methyl Formate Solutions

Objective: To rapidly assess the stability of a methyl formate solution under elevated temperature conditions to predict its long-term shelf-life.

Materials:

• Temperature-controlled oven

• Sealed, airtight containers (e.g., amber glass vials with PTFE-lined caps)

• Methyl formate solution to be tested

• GC-FID system for analysis (as described in Protocol 1)

Procedure:

• Sample Preparation:

  • Dispense the methyl formate solution into several airtight containers. Ensure the containers are well-sealed to prevent evaporation.

• Initial Analysis (Time Zero):

  • Analyze one of the samples immediately using the GC-FID protocol to determine the initial concentration of methyl formate.

• Accelerated Aging:

  • Place the remaining sealed samples in a temperature-controlled oven set to an elevated temperature (e.g., 40°C, 50°C, or 60°C). The chosen temperature should accelerate degradation without causing a change in the degradation mechanism.

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1, 3, 7, 14, and 28 days), remove a sample from the oven.

  • Allow the sample to cool to room temperature.

  • Analyze the sample using the GC-FID protocol to determine the concentration of methyl formate.

• Data Analysis:

  • Plot the concentration of methyl formate versus time for each temperature.

  • Determine the degradation rate constant (k) at each elevated temperature, typically by fitting the data to a first-order decay model (ln[A]t = -kt + ln[A]₀).

  • Use the Arrhenius equation (ln(k) = ln(A) - Ea/RT) to plot ln(k) versus 1/T (where T is the absolute temperature in Kelvin).

  • Extrapolate the line to the desired storage temperature (e.g., room temperature or refrigerated) to predict the degradation rate constant and estimate the shelf-life under normal storage conditions.[14][15]

Mandatory Visualizations

Caption: Hydrolysis degradation pathway of methyl formate.

Caption: Thermal decomposition pathway of methyl formate.

Caption: Workflow for monitoring methyl formate stability.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. Ab initio chemical kinetics of methyl formate decomposition: the simplest model biodiesel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scite.ai [scite.ai]
• 13. asean.org [asean.org]
• 14. scribd.com [scribd.com]
• 15. biopharminternational.com [biopharminternational.com]

Reference Data & Comparative Studies

A Comparative Analysis of Methyl Formate and Other Leading Fumigants for Pest Management in Research and Development

For researchers, scientists, and drug development professionals, the selection of an appropriate fumigant is a critical decision that can impact the integrity of stored products and research materials. This guide provides an objective comparison of methyl formate (B1220265) against other commonly used fumigants, including methyl bromide, phosphine (B1218219), and sulfuryl fluoride (B91410). The performance of these fumigants is evaluated based on their efficacy against key pests, safety profiles, and environmental impact, supported by experimental data.

Executive Summary

Methyl formate and its close analog, ethyl formate, are emerging as viable alternatives to traditional fumigants, offering rapid action and favorable safety and environmental profiles. While methyl bromide has been a broad-spectrum fumigant of choice, its use is being phased out due to its ozone-depleting properties.[1] Phosphine is widely used due to its low cost and residue-free nature, but insect resistance is a growing concern.[2] Sulfuryl fluoride is an effective alternative for structural fumigation but exhibits lower efficacy against the egg stages of some insect pests.[3][4] This guide will delve into the quantitative data and experimental methodologies that underpin these comparisons.

Performance Comparison: Efficacy Against Stored-Product Pests

The efficacy of a fumigant is determined by the concentration of the gas and the duration of exposure required to achieve a certain level of pest mortality. This is often expressed as the LCt (Lethal Concentration Time) product, with LCt50 and LCt99 values representing the dose required to kill 50% and 99% of a pest population, respectively.

The following tables summarize the efficacy of methyl formate (or ethyl formate), methyl bromide, phosphine, and sulfuryl fluoride against two common and economically significant stored-product pests: the red flour beetle (Tribolium castaneum) and the rice weevil (Sitophilus oryzae).

Table 1: Efficacy (LCt50) of Fumigants Against Tribolium castaneum (Red Flour Beetle)

Fumigant	Life Stage	LCt50 (mg·h/L)	Temperature (°C)	Exposure Time (h)	Reference(s)
Ethyl Formate	Adult	108.8	25	6	[5]
Phosphine	Adult	0.038 - 1.277	30	-
Methyl Bromide	All Stages	-	27	24
Sulfuryl Fluoride	Adult	<1.32	-	48
Sulfuryl Fluoride	Egg	48.2	-	48

Table 2: Efficacy (LCt50 and LCt99) of Fumigants Against Sitophilus oryzae (Rice Weevil)

Fumigant	Strain	Life Stage	LCt50 (mg·h/L)	LCt99 (mg·h/L)	Temperature (°C)	Exposure Time (h)	Reference(s)
Ethyl Formate	Phosphine-Susceptible	Pupa	255.797	775.48	20	4
Ethyl Formate	Phosphine-Resistant	Late Larva	149.028	449.20	20	4
Methyl Bromide	Phosphine-Susceptible	Pupa	21.104	-	20	4
Methyl Bromide	Phosphine-Resistant	Pupa	43.520	-	20	4
Phosphine	Phosphine-Susceptible	Pupa	6.171	-	20	20
Phosphine	Phosphine-Resistant	Late Larva	48.170	-	20	0.5 mg/L
Sulfuryl Fluoride	Mixed-Age	-	0.5	-	26	24

Note: Direct comparison of LCt values can be challenging due to variations in experimental conditions, insect strains, and life stages tested. The data presented here are for illustrative purposes. Please refer to the cited literature for detailed experimental parameters.

Mode of Action and Signaling Pathways

Understanding the biochemical mechanisms by which fumigants exert their toxic effects is crucial for developing effective pest management strategies and mitigating resistance.

Methyl Formate

The insecticidal action of methyl formate is primarily attributed to its hydrolysis product, formic acid. This metabolite inhibits cytochrome c oxidase (Complex IV) in the mitochondrial electron transport chain, leading to a disruption of cellular respiration and energy production.

Mode of action of methyl formate in insects.

Phosphine

Phosphine's toxicity is also linked to the disruption of mitochondrial respiration. It is believed to inhibit cytochrome c oxidase and other components of the electron transport chain, leading to oxidative stress and a severe drop in mitochondrial membrane potential.

Mode of action of phosphine in insects.

Sulfuryl Fluoride

Sulfuryl fluoride acts by a different mechanism, primarily disrupting glycolysis and the citric acid cycle. The fluoride ion, released from sulfuryl fluoride, inhibits key enzymes in these pathways, depriving the insect of the energy necessary for survival.

Mode of action of sulfuryl fluoride in insects.

Safety and Environmental Profile

Beyond efficacy, the safety and environmental impact of fumigants are paramount considerations.

Table 3: Comparison of Safety and Environmental Properties

Property	Methyl Formate / Ethyl Formate	Methyl Bromide	Phosphine	Sulfuryl Fluoride
Worker Safety (TLV-TWA)	100 ppm	1 ppm	0.3 ppm	5 ppm
Ozone Depletion Potential	No	Yes	No	No
Residues	Breaks down to natural products	Can leave inorganic bromide residues	Generally no residue issues	Can leave fluoride residues
Flammability	Flammable	Non-flammable	Flammable in certain concentrations	Non-flammable

TLV-TWA (Threshold Limit Value - Time-Weighted Average) is the average concentration for a conventional 8-hour workday and a 40-hour workweek to which it is believed that nearly all workers may be repeatedly exposed, day after day, without adverse effect.

Experimental Protocols

To ensure the reproducibility and comparability of fumigant efficacy data, standardized experimental protocols are essential. The following outlines a general methodology for conducting a fumigant bioassay.

Generalized workflow for a fumigant bioassay.

Detailed Methodology for Fumigant Bioassay

• Insect Rearing:

  • Test insects, such as Tribolium castaneum or Sitophilus oryzae, are reared on a standardized diet (e.g., whole wheat flour with 5% brewer's yeast for T. castaneum; whole grains for S. oryzae) under controlled conditions of temperature (e.g., 25-30°C) and relative humidity (e.g., 60-70%).

  • Insects of a known age and life stage are selected for the bioassay to ensure uniformity.

• Fumigation Chamber Preparation:

  • Airtight fumigation chambers, such as glass desiccators or stainless steel vessels, are used. The volume of the chamber is precisely known.

  • A small fan may be placed inside to ensure even distribution of the fumigant.

  • Gas sampling lines are installed to allow for the measurement of the fumigant concentration during the experiment.

• Fumigant Introduction:

  • A calculated amount of the liquid fumigant (e.g., methyl formate) is injected through a septum into the chamber, where it volatilizes. For gaseous fumigants (e.g., phosphine, sulfuryl fluoride), a known volume of the gas is introduced.

  • The amount of fumigant is calculated to achieve the desired target concentration (in mg/L or ppm).

• Exposure Period:

  • The insects are exposed to the fumigant for a predetermined period (e.g., 4, 24, or 48 hours).

• Concentration Monitoring:

  • The concentration of the fumigant within the chamber is monitored at regular intervals during the exposure period using analytical instruments such as a gas chromatograph (GC) with an appropriate detector (e.g., Flame Ionization Detector - FID, or Photoionization Detector - PID) or a thermal conductivity analyzer.

  • This allows for the calculation of the concentration-time (Ct) product.

• Aeration:

  • At the end of the exposure period, the fumigation chamber is thoroughly aerated to remove all traces of the fumigant.

• Mortality Assessment:

  • The insects are transferred to a clean environment with a food source and held for a post-fumigation period (e.g., 24-72 hours) to allow for any delayed mortality.

  • Mortality is then assessed by counting the number of dead insects. Insects that are moribund (unable to move in a coordinated manner) are typically counted as dead.

• Data Analysis:

  • The mortality data are corrected for any control mortality using Abbott's formula.

  • The dose-response data are then analyzed using probit analysis to determine the LCt50 and LCt99 values, along with their 95% confidence limits.

Conclusion

The choice of a fumigant is a multifaceted decision that requires careful consideration of efficacy, safety, and environmental impact. Methyl formate and ethyl formate present compelling advantages, including rapid action, a favorable safety profile for workers, and no ozone-depleting properties. While they may require higher concentrations compared to phosphine for some pests, they are effective against phosphine-resistant strains. Methyl bromide, despite its high efficacy, is being phased out due to its environmental impact. Phosphine remains a widely used and effective fumigant, but the development of insect resistance necessitates careful management and the consideration of alternatives. Sulfuryl fluoride is a strong contender, particularly for structural fumigation, but its lower efficacy against insect eggs may require higher doses or longer exposure times.

For researchers and professionals in drug development, where the integrity of valuable materials is paramount, methyl formate offers a promising solution that balances efficacy with safety and environmental responsibility. The data and protocols presented in this guide are intended to provide a solid foundation for making informed decisions regarding pest management strategies.

References

• 1. ojs.openagrar.de [ojs.openagrar.de]
• 2. Manual of fumigation for insect control - Chemicals used as fumigants (cont.) - Phosphine [fao.org]
• 3. Evaluation of five medicinal plants for the management of Sitophilus oryzae in stored rice and identification of insecticidal compound - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of GC-FID Methods for Methyl Formate Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of volatile compounds like methyl formate (B1220265) is critical. This guide provides a comparative overview of Gas Chromatography with Flame Ionization Detection (GC-FID) methods for this purpose. We will delve into detailed experimental protocols, present comparative performance data, and discuss alternative analytical techniques.

Methodology: Experimental Protocols

The quantification of methyl formate via GC-FID can be approached through direct analysis or by derivatization of a precursor, such as formic acid, particularly in biological matrices. Below are summaries of established protocols.

1. Headspace GC-FID for Methyl Formate in Biological Samples

This method is frequently employed for determining methyl formate in matrices like blood and vitreous humor, often as an indicator of methanol (B129727) poisoning through the analysis of its metabolite, formic acid.

• Sample Preparation (Derivatization):

  • Transfer 1 mL of the sample (e.g., serum or whole blood) to a headspace vial.

  • Add 500 μL of concentrated sulfuric acid as a catalyst.

  • Introduce 30 μL of pure methanol to convert formic acid to methyl formate.

  • Add an internal standard, such as sodium propionate (B1217596) or acetonitrile[1][2].

  • Incubate the mixture at a controlled temperature (e.g., 35°C for 30 minutes) to allow for derivatization before headspace injection[2].

• GC-FID Conditions:

  • Column: Capillary columns such as Restek RTX-BAC1 (30 m x 530 μm x 3 μm) or a Hallcomid-Carbowax packed column are suitable[1][2].

  • Carrier Gas: Nitrogen at a flow rate of approximately 1.5 mL/min.

  • Temperature Program: Isothermal or programmed temperature ramps may be used. For instance, an initial oven temperature of 120°C held for 4 minutes, then ramped to 260°C.

  • Injector and Detector Temperature: Typically set around 240°C and 260°C, respectively.

2. GC-FID for Methyl Formate in Air Samples

This protocol is relevant for occupational safety and environmental monitoring.

• Sample Collection and Preparation:

  • Draw a known volume of air through a sorbent tube, such as Anasorb 747.

  • Desorb the collected methyl formate from the sorbent using a solution like 90:10 (v/v) methyl alcohol/dimethylformamide.

  • Analyze the resulting solution directly by GC-FID.

• GC-FID Conditions:

  • Detector: Flame Ionization Detector (FID).

  • Calibration: An external standard calibration method is typically used, creating a calibration curve by plotting standard concentrations against the detector response.

Data Presentation: Performance Comparison of Analytical Methods

The validation of an analytical method is crucial to ensure its reliability. Key validation parameters according to ICH guidelines include specificity, linearity, range, accuracy, precision, and the limits of detection and quantitation. Below is a summary of performance data for methyl formate quantification using different methods.

Parameter	Headspace GC-FID (Biological Matrix)	GC-FID (Air Samples)	GC-MS (Confirmatory Method)
Linearity (R²)	0.992 - 0.999	Typically ≥ 0.99	≥ 0.999
Limit of Detection (LOD)	2.5 mg/dL / 0.5 mg/dL	1.16 ppm (2.84 mg/m³)	Generally lower than GC-FID
Limit of Quantitation (LOQ)	1.5 mg/dL	Not specified	Generally lower than GC-FID
Accuracy (Recovery)	> 89%	95.7% (desorption efficiency)	Typically 98-102%
Precision (RSD)	< 5% (Day-to-day)	Repeatability < 2%, Intermediate < 3% (Typical)	Comparable to GC-FID
Specificity	Good, but potential interferences need to be checked	High, based on mass-to-charge ratio

Note: Some values are typical acceptance criteria for GC method validation and may not be specific to methyl formate analysis in all cited documents.

Alternative Methods

While GC-FID is a robust and widely used technique, other methods offer certain advantages.

• Gas Chromatography-Mass Spectrometry (GC-MS): Often used to confirm the results obtained by GC-FID. GC-MS provides higher sensitivity and specificity due to its ability to identify compounds based on their mass spectra, which is a more definitive identification than retention time alone.

• Enzymatic Methods: These methods can also be used for the analysis of formate in biological samples.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical workflow for GC-FID analysis and the relationship between different validation parameters.

GC-FID Experimental Workflow

Key Parameters for Analytical Method Validation

References

• 1. Simultaneous measurement of formic acid, methanol and ethanol in vitreous and blood samples of postmortem by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Toxicity of Methyl Formate and its Metabolites: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicity of methyl formate (B1220265) and its principal metabolites, methanol (B129727) and formic acid. The information presented is intended to assist researchers in understanding the relative toxicities of these compounds and to provide detailed methodologies for relevant in vitro toxicity assays.

Executive Summary

Methyl formate is a volatile solvent that is metabolized in the body to methanol and formic acid. The toxicity of methyl formate is largely attributed to the toxic effects of these metabolites. Methanol itself has relatively low toxicity, but its metabolite, formic acid, is a potent mitochondrial toxin that can lead to metabolic acidosis and severe end-organ damage, particularly affecting the optic nerve. This guide summarizes the available quantitative toxicity data, details the metabolic pathway, and provides protocols for key in vitro cytotoxicity assays.

Quantitative Toxicity Data

Compound	Test Type	Species/Cell Line	Route of Administration	Value	Reference
Methyl Formate	LD50	Rat	Oral	475 mg/kg	[1]
LD50	Rabbit	Oral	1622 mg/kg	[1]
LC50	Rat	Inhalation	5200 mg/m³/4H	[1]
Methanol	LD50	Rat	Oral	1187–2769 mg/kg
LD50	Rabbit	Dermal	17100 mg/kg
LC50	Rat	Inhalation	128.2 mg/L/4H
No-effect Concentration	Rat Embryo Culture	In vitro	211.7 µmol/ml	[2]
Embryotoxicity Observed	Rat Embryo Culture	In vitro	286.5 µmol/ml	[2]
IC50	Yarrowia lipolytica (Yeast)	In vitro	871 mM
Formic Acid	LD50	Rat	Oral	730 mg/kg
No-effect Concentration	Rat Embryo Culture	In vitro	3.74 µmol/ml	[2]
Severe Embryotoxicity	Rat Embryo Culture	In vitro	18.66 µmol/ml	[2]
IC50	Yarrowia lipolytica (Yeast)	In vitro	42.6 mM

Metabolic Pathway of Methyl Formate

Methyl formate undergoes hydrolysis to yield methanol and formic acid. Methanol is then metabolized to formaldehyde (B43269) and subsequently to formic acid. The accumulation of formic acid is the primary cause of the toxicity associated with methyl formate and methanol exposure.

Metabolic conversion of methyl formate to its toxic metabolites.

Experimental Protocols

Detailed methodologies for common in vitro cytotoxicity assays are provided below. These assays are frequently used to assess the toxic potential of chemical compounds.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability. Viable cells with active metabolism convert MTT into a purple formazan (B1609692) product.

Principle: The reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and incubate for 24 hours to allow for cell attachment.

• Compound Exposure: Treat the cells with various concentrations of the test compound (methyl formate, methanol, or formic acid) and control vehicle for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control and determine the IC50 value (the concentration of the compound that inhibits cell viability by 50%).

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies the release of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme, from damaged cells into the culture medium.

Principle: LDH released from the cytosol of damaged cells catalyzes the conversion of lactate to pyruvate, which then leads to the reduction of a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the amount of LDH released, and thus to the number of damaged cells.

Protocol:

• Cell Seeding and Treatment: Seed and treat cells with the test compounds as described in the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• Supernatant Collection: After the incubation period, centrifuge the plate and carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a new 96-well plate, mix the collected supernatant with the LDH reaction mixture containing lactate, NAD+, and the tetrazolium salt.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance of the formazan product at a wavelength of 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated cells to the spontaneous and maximum release controls.

Neutral Red Uptake Assay

This assay is based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

Principle: The uptake of neutral red dye is dependent on the integrity of the cell membrane and lysosomal function. Toxic substances can impair these functions, leading to a decreased uptake of the dye.

Protocol:

• Cell Seeding and Treatment: Seed and treat cells with the test compounds as described in the previous protocols.

• Neutral Red Incubation: After treatment, remove the culture medium and add a medium containing neutral red (e.g., 50 µg/mL). Incubate for 2-3 hours.

• Washing: Remove the neutral red-containing medium and wash the cells with a wash buffer (e.g., PBS) to remove any unincorporated dye.

• Dye Extraction: Add a destain solution (e.g., acidified ethanol) to each well to extract the neutral red from the lysosomes.

• Absorbance Measurement: Measure the absorbance of the extracted dye at a wavelength of 540 nm.

• Data Analysis: Determine cell viability as a percentage of the control and calculate the IC50 value.

Conclusion

The toxicity of methyl formate is primarily driven by its metabolic conversion to formic acid. While methanol is an intermediate, formic acid is the key toxic metabolite responsible for the characteristic metabolic acidosis and end-organ damage. The provided quantitative data, although from different experimental systems, consistently indicates that formic acid is significantly more toxic than methanol. The detailed experimental protocols for common cytotoxicity assays offer standardized methods for researchers to further investigate the comparative toxicity of these and other compounds in relevant cell models.

References

• 1. In vitro assessment of the effect of methanol and the metabolite, formic acid, on embryonic development of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]

A Comparative Guide to the Validation of Methyl Formate as an Internal Standard in Quantitative NMR

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, the choice of an internal standard (IS) is paramount to achieving accurate and reproducible results. While conventional standards like 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) and dimethyl sulfone (DMSO2) are widely used, their signals can sometimes overlap with analyte resonances, necessitating the exploration of alternative standards. This guide provides a comprehensive comparison of methyl formate (B1220265) as a potential internal standard against other commonly used alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Internal Standards

Methyl formate presents a unique set of characteristics for consideration as a qNMR internal standard. Its simple 1H NMR spectrum, consisting of two singlets at approximately 8.07 ppm and 3.76 ppm (in CDCl3), offers potential windows for quantification where other standards might show overlapping signals.[1][2] However, its high volatility is a significant consideration that requires careful handling to prevent quantitative errors.[3]

To provide a clear comparison, the following table summarizes the key properties of methyl formate alongside other common internal standards.

Property	Methyl Formate	DSS (Sodium 2,2-dimethyl-2-silapentane-5-sulfonate)	TMSP (3-(trimethylsilyl)propionic acid, sodium salt)	Maleic Acid
1H NMR Signals (approx. ppm)	~8.07 (s, 1H), ~3.76 (s, 3H)	~0.0 (s, 9H)	~0.0 (s, 9H)	~6.2 (s, 2H)
Solubility	Soluble in most organic solvents.	Soluble in D2O, DMSO-d6, CD3OD.[4]	Soluble in D2O.	Soluble in D2O, DMSO-d6.
Volatility	High (Boiling Point: 32-34 °C)[5]	Low	Low	Low
Reactivity	Generally non-reactive under typical qNMR conditions.	Generally non-reactive.	Can interact with macromolecules in biological samples.[6]	Stable under typical qNMR conditions.
Key Advantages	Unique chemical shifts, simple spectrum.	Sharp, well-defined singlet in a clean spectral region, low volatility.	Similar to DSS.	Singlet in the olefinic region, useful for many aromatic compounds.[7]
Key Disadvantages	High volatility can lead to concentration changes.	Can have impurities, may not be suitable for all organic solvents.	Potential for interaction with analytes.[6]	Signal can overlap with olefinic protons in the analyte.

Experimental Protocols

Accurate validation of any internal standard is crucial. The following section outlines a detailed methodology for the validation of methyl formate and its comparison with a non-volatile standard like maleic acid.

Objective:

To validate methyl formate as a qNMR internal standard by comparing its accuracy and precision in determining the concentration of a model analyte against results obtained using a well-established, non-volatile internal standard (maleic acid).

Materials and Instrumentation:

• Analyte: A stable, high-purity compound with known NMR signals that do not overlap with either methyl formate or maleic acid (e.g., caffeine).

• Internal Standards: Methyl formate (analytical standard grade), Maleic acid (certified reference material).

• Deuterated Solvent: Deuterated chloroform (B151607) (CDCl3) or another suitable solvent in which all compounds are soluble.

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) with a stable magnetic field.

• Ancillary Equipment: High-precision analytical balance, volumetric flasks, and pipettes.

Experimental Workflow:

The validation process involves several key steps, from sample preparation to data analysis.

Validation Workflow Diagram

Detailed Methodologies:

• Preparation of Stock Solutions:

  • Accurately weigh a known amount of the analyte and dissolve it in a precise volume of deuterated solvent to create a stock solution of known concentration.

  • Similarly, prepare a stock solution of maleic acid.

  • Crucially for methyl formate , due to its volatility, it is recommended to prepare a stock solution by accurately weighing the methyl formate and dissolving it in a known volume of chilled deuterated solvent in a sealed vial. This minimizes evaporative losses.

• Preparation of NMR Samples:

  • Prepare a series of NMR samples by adding known volumes of the analyte stock solution and the respective internal standard stock solution (methyl formate or maleic acid) to NMR tubes.

  • Ensure the final concentrations are within the linear range of the NMR detector.

• NMR Data Acquisition:

  • Acquire 1H NMR spectra for each sample.

  • Key acquisition parameters to optimize and keep consistent include:

    • Pulse Angle: Use a 90° pulse for maximum signal intensity.

    • Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of both the analyte and the internal standard to ensure full relaxation.

    • Number of Scans: Choose a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error is recommended).[8]

    • Temperature: Maintain a constant and accurately regulated temperature throughout the experiments.

• Data Processing and Analysis:

  • Apply identical processing parameters to all spectra, including Fourier transformation, phase correction, and baseline correction.

  • Carefully integrate the non-overlapping signals of the analyte and the internal standard.

  • Calculate the concentration of the analyte using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (CIS)

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons for the integrated signal

• Validation Parameters:

  • Accuracy: Compare the mean calculated concentration of the analyte using each internal standard to the known true concentration. Express this as a percentage recovery.

  • Precision: Calculate the relative standard deviation (RSD) of the analyte concentrations determined from replicate samples for each internal standard.

Logical Relationships in qNMR Validation

The validity of a qNMR experiment hinges on a series of interconnected factors. The choice of internal standard directly impacts the accuracy and precision of the final calculated concentration.

Factors Influencing qNMR Accuracy

Conclusion

Methyl formate can be a viable internal standard for qNMR in specific applications where its unique chemical shifts are advantageous, particularly when analyzing compounds with signals in the crowded upfield or aromatic regions. However, its high volatility presents a significant challenge that must be addressed through meticulous sample preparation, such as the use of pre-prepared, chilled stock solutions in sealed containers. For routine analyses, non-volatile standards like DSS, TMSP, or maleic acid generally offer greater ease of use and robustness. The validation protocol outlined in this guide provides a framework for researchers to objectively assess the suitability of methyl formate for their specific analytical needs and to generate reliable, high-quality qNMR data.

References

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. azom.com [azom.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

A Guide to Inter-Laboratory Comparison of Methyl Formate Analysis

This guide provides a comparative overview of analytical methodologies for the quantification of methyl formate (B1220265). It is intended for researchers, scientists, and professionals in drug development who are involved in the analysis of this compound. The guide summarizes key performance metrics from published studies and offers detailed experimental protocols to support methodological evaluation and implementation.

Quantitative Performance Data

The performance of an analytical method is critical for its selection and application. The following table summarizes the quantitative performance data for methyl formate analysis using different methodologies. The data is compiled from various studies and provides a basis for comparison.

Analytical Method	Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision	Accuracy/Recovery	Citation
Headspace GC-FID	Serum/Aqueous Standards	5 - 100 mg/dL	2.5 mg/dL	-	< 5% CV @ 54 mg/dL	-	[1][2][3]
Headspace GC-FID	Blood/Vitreous Samples	20 - 200 mg/dL (for formic acid)	0.5 mg/dL	1.5 mg/dL	< 9.6% RSD	97.3 - 102.4%	[4]
GC-FID	Air	-	1.16 ppm (2.84 mg/m³)	-	-	-	[5]
RP-HPLC	-	-	-	-	-	-

Note: In many applications, particularly in biological matrices, formate is derivatized to methyl formate for analysis. The performance data in such cases reflect the entire analytical procedure.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are protocols for two common methods used for methyl formate analysis.

Method 1: Headspace Gas Chromatography with Flame Ionization Detection (GC-FID) for Formate in Biological Fluids (as Methyl Formate)

This method is adapted from studies on methanol (B129727) poisoning, where the determination of formate is crucial.

• Principle: Formate in biological samples is converted to methyl formate through esterification with methanol in an acidic environment. The volatile methyl formate is then analyzed by headspace gas chromatography.

• Sample Preparation and Derivatization:

  • To a headspace vial, add the serum or whole blood specimen.

  • Add an internal standard solution (e.g., sodium propionate (B1217596) in methanol).

  • Add concentrated sulfuric acid to catalyze the esterification reaction.

  • Seal the vial and incubate at 35°C for 30 minutes to allow for the complete derivatization of formate to methyl formate.

• GC-FID Conditions:

  • Injection: 0.5 mL of the headspace is injected into the GC.

  • Column: Hallcomid-Carbowax packed GLC column.

  • Detector: Flame Ionization Detector (FID).

  • Quantification: A calibration curve is generated using aqueous standards of formate treated with the same derivatization procedure.

Method 2: Gas Chromatography with Flame Ionization Detection (GC-FID) for Methyl Formate in Air

This method is based on the OSHA (Occupational Safety and Health Administration) protocol for monitoring workplace exposure.

• Principle: Methyl formate is collected from the air onto a solid sorbent, desorbed with a suitable solvent, and analyzed by GC-FID.

• Sample Collection:

  • A known volume of air is drawn through an Anasorb 747 sampling tube using a personal sampling pump.

• Sample Preparation:

  • The front and back sections of the sorbent tube are placed in separate vials.

  • The methyl formate is desorbed with a 90:10 (v/v) solution of methyl alcohol and dimethylformamide.

• GC-FID Conditions:

  • Column: 60-m × 0.32-mm i.d., (1.0 µm df STABILWAX).

  • Injector Temperature: 150 °C.

  • Detector Temperature: 200 °C.

  • Column Temperature Program: 50 °C hold for 5 min, then ramp at 10 °C/min to 190 °C, and hold for 2 min.

  • Detector: Flame Ionization Detector (FID).

  • Quantification: An external standard calibration method is used.

Visualizing the Inter-Laboratory Comparison Workflow

To ensure consistency and reliability of analytical results across different laboratories, a structured inter-laboratory comparison (or round-robin test) is essential. The following diagram illustrates a typical workflow for such a study.

Caption: Workflow for an inter-laboratory comparison study.

This workflow highlights the key stages from sample preparation by a coordinating body to the final analysis and performance evaluation of participating laboratories. Such studies are crucial for establishing the robustness and comparability of analytical methods across different sites.

References

• 1. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gas chromatographic analysis of methyl formate and application in methanol poisoning cases. | Semantic Scholar [semanticscholar.org]
• 4. Simultaneous measurement of formic acid, methanol and ethanol in vitreous and blood samples of postmortem by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osha.gov [osha.gov]

Methyl Formate: A Comprehensive Evaluation as a Green Solvent Alternative

For researchers, scientists, and drug development professionals, the selection of a solvent is a critical decision that impacts the safety, sustainability, and efficiency of chemical processes. In the ongoing pursuit of greener alternatives to conventional organic solvents, methyl formate (B1220265) has emerged as a promising candidate. This guide provides an objective comparison of methyl formate's performance against other common solvents, supported by physicochemical data, safety assessments, and examples of its application.

Physicochemical Properties: A Comparative Overview

Methyl formate is a colorless, volatile liquid with an ethereal odor.[1] Its low boiling point and viscosity are key characteristics that influence its application and handling. A comparison of its physical properties with other common laboratory and industrial solvents is presented below.

Table 1: Comparison of Physicochemical Properties of Methyl Formate and Other Solvents

Solvent	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)	Flash Point (°C)	Water Solubility ( g/100 mL)
Methyl Formate	107-31-3	60.05	32	-100	0.974	-19	30 [1]
Acetone	67-64-1	58.08	56.2	-94.3	0.786	-18	Miscible
Acetonitrile	75-05-8	41.05	81.6	-46	0.786	6	Miscible
Dichloromethane	75-09-2	84.93	39.6	-94.9	1.326	N/A	1.3
Ethyl Acetate	141-78-6	88.11	77.1	-83.6	0.901	-4	8.7
Heptane	142-82-5	100.21	98	-90.6	0.684	-4	0.0003
Methanol (B129727)	67-56-1	32.04	64.5	-97.7	0.791	11	Miscible
Tetrahydrofuran	109-99-9	72.11	66	-108.4	0.889	-14	Miscible
Toluene (B28343)	108-88-3	92.14	110.6	-93	0.867	4	0.05

Data sourced from[2][3][4] unless otherwise noted.

A Green Chemistry Perspective: Safety, Health & Environmental Profile

A solvent's "greenness" is evaluated based on multiple criteria, including its impact on worker safety, human health, and the environment. The ACS Green Chemistry Institute® Pharmaceutical Roundtable has developed a widely recognized solvent selection guide that scores solvents on a scale of 1 to 10, where a lower score indicates a more preferable or "greener" option.[5]

Table 2: ACS GCI Pharmaceutical Roundtable Solvent Selection Guide Scores

Solvent	Overall Score	Safety	Health	Environment (Air, Water, Waste)
Water	N/A	1	1	1
Ethanol (B145695)	3	4	3	3
Ethyl Acetate	4	5	4	4
Methyl Formate	6	7	5	6
Acetone	4	5	2	4
Heptane	3	5	2	3
Toluene	7	5	8	7
Dichloromethane	9	4	9	9
Acetonitrile	6	5	6	6

Scores are derived from the ACS GCI Pharmaceutical Roundtable Solvent Selection Guide.[5][6] A score of 1-3 is considered "Recommended," 4-7 is "Problematic," and 8-10 is "Hazardous."

As indicated in the table, while not as highly rated as ethanol or ethyl acetate, methyl formate is considered a more favorable alternative to solvents like toluene and dichloromethane. Its primary concerns relate to its high flammability (Safety Score of 7).[5] It is classified as harmful if swallowed or inhaled and may cause respiratory irritation.[7][8] However, it is readily biodegradable, which is a significant advantage from an environmental standpoint.[7]

Performance and Applications in Chemical Synthesis

Methyl formate is a versatile C1 building block and aprotic polar solvent used in various chemical transformations.[9][10]

Applications in Formylation Reactions

Methyl formate serves as an effective and inexpensive reagent for the formylation of aliphatic and aromatic amines to produce formamides, which are valuable intermediates in the pharmaceutical industry.[11] These reactions can often proceed at room temperature with high yields in the presence of a catalyst.[11]

Green Synthesis Routes

The sustainability of a solvent also depends on its production process. Green routes to methyl formate are being actively developed. One promising method is the direct synthesis from CO2 and "green" methanol (produced from renewable sources), which helps in carbon capture and utilization.[9][12]

References

• 1. acs.org [acs.org]
• 2. scribd.com [scribd.com]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
• 4. tcichemicals.com [tcichemicals.com]
• 5. acs.org [acs.org]
• 6. Solvent Selection Guides – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 7. researchgate.net [researchgate.net]
• 8. mac-mod.com [mac-mod.com]
• 9. Conversion of Green Methanol to Methyl Formate [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Direct Synthesis of Methyl Formate from CO2 With Phosphine-Based Polymer-Bound Ru Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Methyl Piliformate: A Procedural Guide

Disclaimer: The chemical "methyl piliformate" is not a recognized standard chemical name, and no specific Safety Data Sheet (SDS) is available under this identifier. This guide is based on the procedural requirements for the safe disposal of a closely related and representative compound, methyl formate (B1220265) (methyl methanoate) , and general practices for volatile methyl esters. Researchers, scientists, and drug development professionals must obtain the specific SDS for the chemical in their possession and consult with their institution's Environmental Health and Safety (EHS) department for disposal protocols compliant with local, state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of volatile and flammable methyl esters, presumed to be the category for "methyl piliformate."

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle the chemical waste with care to minimize exposure and risk.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles, and a lab coat.[1] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood to prevent inhalation of vapors.[2]

• Avoid Ignition Sources: Methyl formate is extremely flammable.[3] Keep the chemical and its waste away from heat, sparks, open flames, and other ignition sources.[4] Ensure all equipment is properly grounded to prevent static discharge.[4]

• Spill Response: In case of a spill, evacuate non-essential personnel from the area. Absorb the spill with an inert material like vermiculite (B1170534) or sand, and place it in a sealed, labeled container for disposal. Do not allow the chemical to enter drains or waterways.

Quantitative Data for Methyl Formate

The following table summarizes key quantitative data for methyl formate, which should be considered as representative for a volatile methyl ester.

Property	Value
Molecular Formula	C₂H₄O₂
Molecular Weight	60.05 g/mol
Boiling Point	32 °C (90 °F)
Flash Point	-32 °C (-25 °F)
Explosive Limits	Lower: 5% Upper: 23%
Vapor Pressure	634 hPa (476 mmHg) at 20°C
Solubility in Water	30% (20°C)

Step-by-Step Disposal Procedure

The proper disposal of methyl piliformate, treated as a hazardous chemical waste, involves a systematic approach from collection to final disposal by a licensed service.

• Waste Collection:

  • Collect waste in a designated, leak-proof, and chemically compatible container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's EHS department, as esters can react with acids and strong oxidizing agents.

  • Keep the waste container tightly closed when not in use to prevent the release of flammable vapors.

• Labeling of Waste Containers:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name.

  • List the chemical constituents and their approximate percentages.

  • Indicate the potential hazards (e.g., "Flammable Liquid," "Harmful if Swallowed or Inhaled," "Causes Serious Eye Irritation").

• Storage of Chemical Waste:

  • Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory, such as a fume hood or a flammable storage cabinet.

  • The storage area must be cool, well-ventilated, and away from heat and ignition sources.

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed professional waste disposal service to arrange for pickup.

  • Provide all necessary information from the hazardous waste label to the disposal personnel.

  • Follow all institutional procedures for waste pickup and documentation.

• Disposal of Empty Containers:

  • Empty containers that held the chemical should be triple-rinsed with a suitable solvent.

  • The rinsate must be collected and disposed of as hazardous chemical waste.

  • After triple-rinsing, deface or remove the original chemical label. The clean, defaced container can typically be disposed of in the regular trash, but confirm this with your EHS department.

Experimental Protocols Cited

The procedures outlined in this guide are based on standard laboratory safety protocols for handling and disposing of flammable and volatile organic compounds, as detailed in various safety data sheets for methyl formate and general guidance for methyl esters.

Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of a volatile and flammable chemical waste like methyl piliformate.

References

• 1. benchchem.com [benchchem.com]
• 2. research.columbia.edu [research.columbia.edu]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. nj.gov [nj.gov]

Personal protective equipment for handling Methyl piliformate

Essential Safety Protocols for Handling Methyl Piliformate

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for Methyl piliformate. The following guidance is based on the safety profiles of structurally similar compounds, including methyl formate (B1220265), methyl chloroformate, and other esters. A conservative approach to handling is strongly recommended. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Researchers, scientists, and drug development professionals must prioritize safety when handling potentially hazardous chemicals. This guide provides essential, immediate safety and logistical information for the handling and disposal of Methyl piliformate, based on data from analogous compounds.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Methyl piliformate due to the lack of specific toxicological data. The following table summarizes the recommended PPE.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or elbow-length PVC gloves). Inspect gloves for integrity before each use.[1][2]	To prevent skin contact. Similar compounds can be harmful upon dermal absorption.[1]
Eye Protection	Chemical safety goggles or a face shield.[1][2]	To protect against splashes and potential vapors.
Skin and Body	Laboratory coat, long pants, and closed-toe shoes. For larger quantities or risk of splashing, consider a chemical-resistant apron or waterproof coveralls.	To minimize skin exposure to spills.
Respiratory	Use in a well-ventilated area, preferably a chemical fume hood. If ventilation is inadequate or in case of a spill, a full-face respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA) may be necessary.	To avoid inhalation of potential vapors or aerosols. Similar compounds can cause respiratory irritation.

Operational Plan and Safe Handling

A systematic approach to handling ensures minimal exposure and reduces the risk of incidents.

Preparation:

• Thoroughly read and understand this safety guide.

• Ensure all necessary PPE is available and in good condition.

• Verify that the chemical fume hood is functioning correctly.

Handling:

• Always work within a certified chemical fume hood.

• Avoid direct contact with skin, eyes, and clothing.

• Use compatible labware (e.g., glass, PTFE).

• Keep containers tightly closed when not in use to prevent the release of vapors.

• Use spark-proof tools and explosion-proof equipment, as related formate esters are flammable.

• Ground all equipment to prevent static discharge.

Disposal Plan

Proper disposal of Methyl piliformate and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

• Chemical Waste: Collect all unused Methyl piliformate and solutions containing it in a dedicated, properly labeled, and sealed waste container. The container should be clearly marked as "Hazardous Waste" with the full chemical name.

• Contaminated Materials: Dispose of all contaminated items, such as gloves, pipette tips, and absorbent materials, in a designated solid hazardous waste container.

• Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Spill:

• Small Spill: In a fume hood, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.

• Large Spill: Evacuate the area immediately and contact your institution's EHS. Keep people away from and upwind of the spill. Remove all sources of ignition.

Exposure:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with plenty of water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately rinse eyes cautiously with water for several minutes, including under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical advice.

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Visual Workflow for PPE Selection

The following diagram illustrates the logical workflow for selecting the appropriate personal protective equipment when handling Methyl piliformate, emphasizing a conservative approach in the absence of specific safety data.

Caption: PPE selection workflow for handling Methyl piliformate.

References

• 1. benchchem.com [benchchem.com]
• 2. health.vic.gov.au [health.vic.gov.au]